8-Eicosenoic acid

Core Science & Biosynthesis

biological role of 8-eicosenoic acid in lipid metabolism

The Biological Role of 8-Eicosenoic Acid (20:1

) in Lipid Metabolism and Cell Signaling

Executive Summary 8-Eicosenoic acid (cis-8-eicosenoic acid; 20:1 n-12) is a rare, bioactive monounsaturated fatty acid (MUFA) isomer distinct from the more common gondoic (20:1 n-9) and gadoleic (20:1 n-11) acids. While often overlooked in standard lipidomics panels, 8-eicosenoic acid has emerged as a potent modulator of ion channel kinetics and intracellular signaling. Primarily derived from the chain elongation of dietary petroselinic acid (18:1 n-12), this lipid exhibits unique pharmacological properties, most notably the potentiation of nicotinic acetylcholine receptors (nAChRs) without the desensitization typical of other fatty acids. This guide details its biosynthesis, metabolic fate, signaling mechanisms, and analytical characterization for researchers in lipid biochemistry and drug discovery.

Biochemistry and Biosynthetic Pathways[1]

Unlike the de novo synthesis of oleic acid series lipids, 8-eicosenoic acid in mammals is largely a product of xenobiotic or dietary lipid processing.

Origin and Elongation

The primary metabolic precursor of 8-eicosenoic acid is petroselinic acid (cis-6-octadecenoic acid; 18:1

), a major component of coriander and parsley seed oils. Upon ingestion, petroselinic acid bypasses standard -desaturation pathways and serves as a substrate for microsomal elongases.

• Substrate: cis-6-Octadecenoic acid (18:1 n-12).[1]

• Enzymatic Action: Elongation of Very Long Chain Fatty Acids protein (ELOVL) complex adds a two-carbon unit to the carboxyl end.

• Product: cis-8-Eicosenoic acid (20:1 n-12).[1][2][3]

• Downstream Fate: It can be further metabolized via peroxisomal

  -oxidation to cis-4-hexadecenoic acid (16:1 n-12), creating a unique "n-12" metabolic signature in hepatic lipids.

Structural Uniqueness

The position of the double bond at carbon 8 (

) confers a specific kink in the acyl chain that differs sterically from the or positions found in endogenous MUFAs. This structural feature is critical for its selective binding to protein targets like PKC and nAChRs.

Physiological Roles and Signaling Mechanisms[4]

8-Eicosenoic acid is not merely a fuel source; it acts as a "lipokine" with distinct signaling capabilities.

Neuromodulation: The nAChR Potentiator

Research using Xenopus oocyte models has established 8-eicosenoic acid as a unique modulator of nicotinic acetylcholine receptors (nAChRs).[4]

• Mechanism: Unlike arachidonic acid or linoleic acid, which often cause a biphasic response (inhibition followed by potentiation) or pure depression, 8-eicosenoic acid induces pure potentiation of ACh-induced currents.

• Structural Determinant: The

  cis-double bond is the requisite pharmacophore. Shifting the bond to or results in current depression, highlighting a strict structure-activity relationship (SAR).

• Clinical Implication: This suggests potential utility in designing lipid-mimetics for conditions involving cholinergic hypofunction, such as Alzheimer's disease or myasthenia gravis.

PKC Activation

The lipid activates Protein Kinase C epsilon (PKC

), a calcium-independent isoform involved in nociception and anxiety.

• Pathway: 8-Eicosenoic acid binds to the C1 domain of PKC

  , facilitating its translocation to the membrane and subsequent phosphorylation of downstream substrates.

• Synergy: The potentiation of nAChRs is partially mediated through this PKC

  activation pathway.

Bacterial Virulence Repression

In Salmonella enterica, long-chain fatty acids act as environmental cues.

• Target: The virulence activator HilD .

• Effect: 8-Eicosenoic acid represses the expression of the invasion gene sipB.[5]

• Mechanism: It mimics the repressive effect of other cis-2 unsaturated fatty acids (due to structural similarity in the binding pocket of HilD), effectively "blinding" the bacteria to invasion triggers in the gut environment.

[6][7]

Analytical Methodologies

Accurate quantification of 8-eicosenoic acid is challenging due to the presence of isobaric isomers like gondoic acid (20:1 n-9).

Extraction Protocol

• Homogenization: Tissue (e.g., liver) is homogenized in chloroform:methanol (2:1 v/v) containing 0.01% BHT (antioxidant).

• Phase Separation: Add 0.9% NaCl, centrifuge at 2000 x g. Collect lower organic phase.

• Derivatization: Convert fatty acids to Fatty Acid Methyl Esters (FAMEs) using 14% boron trifluoride (BF3) in methanol at 100°C for 60 mins. Note: Acid catalysis is preferred over base catalysis to ensure complete methylation of free fatty acids.

GC-MS Separation Parameters

Standard C18 columns often fail to resolve 20:1 isomers. A high-polarity cyanopropyl column is required.

Parameter	Specification	Rationale
Column	SP-2560 or CP-Sil 88 (100m x 0.25mm)	High polarity required to separate positional isomers based on double bond location.
Carrier Gas	Helium (20 cm/sec)	Optimal linear velocity for resolution.
Oven Program	140°C (5 min) 4°C/min 240°C (15 min)	Slow ramp rate is critical for resolving n-12 (8-EA) from n-9 (Gondoic).
Identification	Mass Spectrum (m/z) & Retention Time	8-EA elutes before 11-eicosenoic acid. Confirm with molecular ion [M+] m/z 324 (FAME).

Therapeutic Implications

Drug Development Targets

• Cholinergic Agonists: 8-Eicosenoic acid serves as a lead structure for developing non-desensitizing nAChR potentiators.[3] Unlike traditional agonists that can cause receptor inactivation upon prolonged exposure, the 8-eicosenoic mechanism maintains channel availability.

• Anti-Virulence Agents: Structural analogs could be synthesized to target the HilD regulatory protein in Salmonella, offering a non-antibiotic approach to treating infections by disarming the bacteria rather than killing them.

Nutraceuticals

• Dietary Sources: Coriander seed oil is the richest natural source of the precursor (petroselinic acid).

• Metabolic Engineering: Bio-fortification of livestock feed with petroselinic acid has been shown to increase 8-eicosenoic acid levels in tissue, potentially altering the lipid profile of meat products for human consumption.

References

• Effects of cis-unsaturated free fatty acids on PKC-epsilon activation and nicotinic ACh receptor responses. Source: National Institutes of Health (NIH) / PubMed URL:[Link]

• EFSA Opinion on the safety of 'coriander seed oil' (Metabolism of Petroselinic Acid). Source: European Food Safety Authority (EFSA) URL:[Link]

• A diffusible signal factor of the intestine dictates Salmonella invasion through its direct control of the virulence activator HilD. Source: PLOS Pathogens / NIH URL:[Link]

• Fatty Acid Regulation of Voltage- and Ligand-Gated Ion Channel Function. Source: Frontiers in Physiology URL:[Link][6]

Sources

• 1. bfr.bund.de [bfr.bund.de]
• 2. Effects of cis-unsaturated free fatty acids on PKC-epsilon activation and nicotinic ACh receptor responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A diffusible signal factor of the intestine dictates Salmonella invasion through its direct control of the virulence activator HilD - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

Biosynthesis Pathways of Delta-8 Unsaturated Fatty Acids: Mechanisms, Enzymology, and Engineering

Topic: Biosynthesis Pathways of Delta-8 Unsaturated Fatty Acids Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary & Core Directive

The biosynthesis of Long-Chain Polyunsaturated Fatty Acids (LC-PUFAs) such as Arachidonic Acid (ARA) and Eicosapentaenoic Acid (EPA) traditionally follows the "Delta-6 Desaturation" pathway.[1][2] However, a distinct, evolutionarily conserved route known as the Delta-8 Pathway (or "Elongation-First" pathway) exists in specific protists like Euglena gracilis and Acanthamoeba castellanii.

This guide analyzes the Delta-8 pathway, detailing the kinetic bypass of the rate-limiting Delta-6 desaturase step.[3] It provides actionable protocols for characterizing Delta-8 desaturases (D8D) and engineering this pathway into heterologous hosts for enhanced LC-PUFA production.

Pathway Mechanics: The "Elongation-First" Strategy

The Metabolic Divergence

In the standard eukaryotic pathway, the initial step involves desaturating Linoleic Acid (LA, 18:2n-6) or

-Linolenic Acid (ALA, 18:3n-3) at the Delta-6 position. The Delta-8 pathway inverts this logic: it elongates the C18 substrate first, creating a C20 intermediate that is subsequently desaturated at the Delta-8 position.

This distinction is critical for metabolic engineering because the Delta-6 desaturation step is often the kinetic bottleneck in transgenic plants and yeast.

Table 1: Comparative Pathway Logic

Feature	Standard (Delta-6) Pathway	Alternate (Delta-8) Pathway
Primary Substrates	LA (18:2n-6), ALA (18:3n-3)	LA (18:2n-6), ALA (18:3n-3)
Step 1	6-Desaturation GLA (18:3n-6)	9-Elongation EDA (20:2n-6)
Step 2	Elongation DGLA (20:3n-6)	8-Desaturation DGLA (20:3n-6)
Convergent Product	Dihomo- -linolenic Acid (DGLA)	Dihomo- -linolenic Acid (DGLA)
Key Enzyme	6-Desaturase (D6D)	8-Desaturase (D8D)
Kinetic Advantage	Standard mammalian route; highly regulated.[1]	Bypasses D6D bottleneck; utilizes abundant C20 acyl-CoA pool.

Pathway Visualization

The following diagram illustrates the divergence and convergence of these biosynthetic routes.

Figure 1: Divergence of LC-PUFA biosynthesis. The Delta-8 pathway (green) bypasses the Delta-6 desaturation step via an initial elongation.

Enzymology of Delta-8 Desaturases[4][5][6][7][8][9]

Structural Characteristics

Delta-8 desaturases are "front-end" desaturases, meaning they introduce double bonds between the carboxyl group and existing double bonds.

• Cytochrome b5 Fusion: Unlike many mammalian desaturases that require a separate cytochrome b5 electron donor, the Euglena gracilis D8D contains an N-terminal cytochrome b5 domain fused directly to the desaturase core. This fusion facilitates efficient electron transfer from NADH/NADPH.

• Histidine Boxes: The catalytic core contains three conserved histidine-rich motifs (HXXXH, HXXHH, and QXXHH) essential for coordinating the di-iron center that activates molecular oxygen.

Substrate Specificity

The defining characteristic of D8D is its affinity for C20 substrates with a pre-existing double bond at the Delta-11 position (relative to the carboxyl end).

• n-6 Substrate: Eicosadienoic acid (20:2

  11,14).[4]

• n-3 Substrate: Eicosatrienoic acid (20:3

  11,14,17).[4]

Critical Insight: In mammalian systems, the FADS2 gene product (classically D6D) can exhibit "promiscuous" Delta-8 activity under high substrate load or specific physiological conditions, but dedicated D8Ds from protists are kinetically superior for this specific transformation.

Experimental Protocol: Functional Characterization

To validate Delta-8 desaturase activity, researchers typically employ heterologous expression in Saccharomyces cerevisiae (yeast) followed by exogenous substrate feeding. The following protocol ensures self-validation through strict controls.

Heterologous Expression Workflow

Reagents:

• Vector: pYES2 (Galactose-inducible promoter GAL1).

• Host: S. cerevisiae strain INVSc1 (auxotrophic for Uracil).

• Substrates: Free fatty acids 20:2n-6 and 20:3n-3 (purity >98%).

• Media: SC-Ura (Synthetic Complete minus Uracil) with 2% Glucose (growth) and 2% Galactose (induction).

Protocol Steps:

• Cloning: Amplify the putative D8D gene (e.g., from Euglena cDNA) and ligate into pYES2.[5]

• Transformation: Transform INVSc1 using the Lithium Acetate/PEG method. Select on SC-Ura glucose plates.

• Induction & Feeding:

  • Inoculate a single colony into 10 mL SC-Ura (Glucose). Grow overnight at 30°C.

  • Pellet cells and wash with sterile water to remove glucose (repressor).

  • Resuspend in SC-Ura containing 2% Galactose and 1% Tergitol NP-40 (solubilizer).

  • Add exogenous substrate (20:2n-6) to a final concentration of 250 µM .

  • Incubate at 20°C - 25°C for 48 hours. Note: Lower temperatures often improve folding of membrane-bound desaturases.

Lipid Extraction and FAME Analysis

To quantify conversion, fatty acids must be extracted and derivatized to Fatty Acid Methyl Esters (FAMEs).

• Harvest: Pellet 5 mL of culture; wash twice with PBS.

• Transesterification (Direct Method):

  • Resuspend pellet in 2 mL Methanolic HCl (3N) .

  • Incubate at 80°C for 1 hour in a sealed glass tube. Validation: This step simultaneously lyses cells and methylates fatty acids.

• Extraction:

  • Add 1 mL Hexane and 1 mL 0.9% NaCl . Vortex vigorously for 1 minute.

  • Centrifuge at 2000 x g for 5 minutes to separate phases.

  • Recover the upper Hexane phase (containing FAMEs).

• Analysis (GC-MS):

  • Inject 1 µL into a GC equipped with a capillary column (e.g., DB-23 or HP-88) optimized for FAME separation.

  • Calculation:

  • Target Product: Look for the emergence of DGLA (20:3n-6) peak.

Experimental Workflow Diagram

Figure 2: Functional characterization workflow for Delta-8 Desaturase using yeast heterologous expression.

Applications in Drug & Nutraceutical Development

The Delta-8 pathway offers a strategic advantage in the industrial production of Omega-3 LC-PUFAs.

• Avoiding "Metabolic Cross-Talk": In plants engineered with the standard Delta-6 pathway, the endogenous Delta-6 desaturase often competes for substrates, leading to a mix of undesirable intermediates. The Delta-8 pathway uses a distinct C20 pool, reducing this competition.

• Enhanced EPA Production: Co-expression of a Delta-9 elongase (from Isochrysis galbana) and a Delta-8 desaturase (from Euglena gracilis) in transgenic crops (e.g., Canola) has been shown to channel flux more efficiently toward EPA and DHA, bypassing the accumulation of GLA (18:3n-6).

References

• Wallis, J. G., & Browse, J. (1999). The Delta8-desaturase of Euglena gracilis: An alternate pathway for synthesis of 20-carbon polyunsaturated fatty acids.[6] Archives of Biochemistry and Biophysics, 365(2), 307–316.[6] Link

• Sayanova, O., et al. (2006). The alternative pathway C20 Delta8-desaturase from the non-photosynthetic organism Acanthamoeba castellanii is an atypical cytochrome b5-fusion desaturase.[7] FEBS Letters, 580(8), 1946-1952. Link

• Park, W. J., et al. (2009). An alternate pathway to long-chain polyunsaturates: the FADS2 gene product Delta8-desaturates 20:2n-6 and 20:3n-3.[1][4] Journal of Lipid Research, 50(12), 2514-2523. Link

• Qi, B., et al. (2002). Production of very long chain polyunsaturated omega-3 and omega-6 fatty acids in plants. Nature Biotechnology, 22, 739–745. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Partial fads2 Gene Knockout Diverts LC-PUFA Biosynthesis via an Alternative Δ8 Pathway with an Impact on the Reproduction of Female Zebrafish (Danio rerio) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An alternate pathway to long-chain polyunsaturates: the FADS2 gene product Delta8-desaturates 20:2n-6 and 20:3n-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [Cloning of delta8-fatty acid desaturase gene from Euglena gracilis and its expression in Saccharomyces cerevisiae] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Delta8-fatty-acid desaturase - Wikipedia [en.wikipedia.org]
• 7. The alternative pathway C20 Delta8-desaturase from the non-photosynthetic organism Acanthamoeba castellanii is an atypical cytochrome b5-fusion desaturase - PubMed [pubmed.ncbi.nlm.nih.gov]

molecular weight and formula of 8-eicosenoic acid C20:1

Technical Specification & Analytical Profiling: 8-Eicosenoic Acid (C20:1 )

Executive Summary

8-Eicosenoic acid (cis-8-eicosenoic acid) is a rare monounsaturated fatty acid (MUFA) isomer distinct from the more common Gondoic (

) and Gadoleic ( ) acids.[1] While often overlooked in general lipid panels, it has emerged as a molecule of interest in synthetic biology (specifically in transgenic Camelina sativa oil profiles) and neurobiology, where it acts as a potentiator of acetylcholine receptors.

This guide provides the definitive physicochemical data, structural characterization, and a validated analytical workflow for researchers requiring precise differentiation of C20:1 isomers.

Part 1: Physicochemical Characterization

The following data constitutes the core reference standard for 8-eicosenoic acid. Note the specific CAS number, which differentiates it from other C20:1 isomers.

Core Identity Table[2]

Parameter	Technical Specification
Common Name	8-Eicosenoic Acid (cis-8)
IUPAC Name	(8Z)-icos-8-enoic acid
Delta Nomenclature	20:1
Omega Nomenclature	20:1 n-12
Molecular Formula
Molecular Weight (Avg)	310.52 g/mol
Monoisotopic Mass	310.2872 Da
CAS Registry Number	76261-96-6
SMILES	CCCCCCCCCCC/C=C\CCCCCCC(O)=O
Physical State	Liquid (at room temp) / Crystalline solid (low temp)
Solubility	Soluble in ethanol, DMSO, DMF; Insoluble in water

Structural Implications

Unlike the common omega-9 (

) variants found in jojoba or fish oils, 8-eicosenoic acid is an omega-12 fatty acid. The double bond is located at the 8th carbon from the carboxyl group (Delta numbering) or the 12th carbon from the methyl terminus (Omega numbering). This shift in the double bond position significantly alters the lipid packing density in cell membranes compared to its isomers, potentially influencing membrane fluidity and receptor kinetics.

Part 2: The Isomer Challenge (Differentiation Strategy)

In high-throughput lipidomics, C20:1 isomers are frequently misidentified because they share identical molecular weights and similar retention times on standard non-polar GC columns.

The "Scientist's Dilemma": A standard mass spectrum (EI source) of a fatty acid methyl ester (FAME) rarely yields ions indicative of the double bond position due to migration of the double bond along the chain during fragmentation.

Comparative Isomer Profile

Isomer	Common Name	Position ( )	Position ( )	Primary Source	CAS No.
cis-8-Eicosenoic	--		n-12	Camelina sativa (transgenic), B. collina	76261-96-6
cis-9-Eicosenoic	Gadoleic Acid		n-11	Marine oils, Cod liver	29204-02-2
cis-11-Eicosenoic	Gondoic Acid		n-9	Jojoba oil, Nuts	5561-99-9

Critical Insight: If your MS data shows a C20:1 peak but you have not performed specific derivatization (like DMDS) or used a high-polarity column (e.g., ionic liquid phase), you cannot definitively claim it is the 8-isomer.

Part 3: Validated Analytical Workflow

To definitively identify 8-eicosenoic acid, we utilize a workflow that combines FAME derivatization for volatility with DMDS (Dimethyl Disulfide) adduct formation for structural elucidation.

Diagram 1: Analytical Decision Matrix

The following logic flow ensures rigorous identification, preventing false positives common in lipid research.

Caption: Workflow for the extraction, derivatization, and mass spectrometric resolution of C20:1 isomers.

Detailed Protocol: DMDS Derivatization for Double Bond Localization

Standard FAME analysis is insufficient for publication-grade identification of rare isomers. This add-on protocol fixes the double bond, allowing specific fragmentation.

• Reagents: Dissolve the FAME extract in hexane. Prepare a solution of dimethyl disulfide (DMDS) and iodine (

  ) in diethyl ether (60 mg/mL).

• Reaction: Add 50

  L of the FAME solution and 100 L of the DMDS/Iodine reagent to a glass vial.

• Incubation: Heat at 40°C for 15 hours (or 60°C for 4 hours). The iodine catalyzes the addition of DMDS across the double bond.

• Cleanup: Wash with 5% aqueous

  to remove excess iodine. Extract the organic layer with hexane.

• MS Interpretation:

  • The molecular ion (

    ) will increase by 94 Da (mass of DMDS).

  • Diagnostic Ions: The bond between the two carbons bearing the methylthio groups cleaves preferentially.

  • For 8-eicosenoic acid (20:1 n-12) , look for major fragments resulting from the cleavage at the C8-C9 position.

Part 4: Biological Significance & Applications[5][6][7][8]

Neurobiology (Receptor Potentiation)

Recent studies indicate that cis-8-eicosenoic acid is not merely a metabolic intermediate but a bioactive lipid. It has been shown to potentiate Acetylcholine (ACh) receptor channel currents without causing depression.[1][2] This suggests potential utility in modulating synaptic transmission, distinct from the effects of arachidonic acid.

Synthetic Biology & Renewable Oils

In the field of plant biotechnology, 8-eicosenoic acid is often tracked in genetically modified oilseeds (e.g., Camelina sativa). The presence of this isomer often indicates "leakage" or specific activity of

-elongase or -desaturase pathways intended to produce other industrial lipids.

Diagram 2: Metabolic Context

The following diagram illustrates where 8-eicosenoic acid fits within the elongation/desaturation pathway, highlighting its divergence from the common Oleic acid pathway.

Caption: Divergence of 8-eicosenoic acid synthesis compared to the standard Gondoic acid pathway.

References

• National Center for Biotechnology Information (PubChem). (n.d.). cis-8-Eicosenoic acid methyl ester (Compound Summary). Retrieved from [Link]

• Vickery, J. R. (1971). The fatty acid composition of the seed oils of Proteaceae: A chemotaxonomic study. Phytochemistry, 10(1), 123-130.[1] (Source of botanical isolation data).

• Yaguchi, T., et al. (2005). Effects of cis-unsaturated free fatty acids on PKC-epsilon activation and nicotinic ACh receptor responses. Brain Research. Molecular Brain Research, 133(2), 320-324.[2] (Primary source for neurobiological activity).

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]

Positional Isomerism in Monounsaturated Fatty Acids: A Technical Guide to Differentiating 8-Eicosenoic Acid and Gadoleic Acid

Abstract

Eicosenoic acids, a class of monounsaturated fatty acids comprising a 20-carbon chain, are integral to various biological systems. However, the specific positioning of the single double bond along the acyl chain gives rise to distinct positional isomers, each with unique physicochemical properties and biological functions. This technical guide provides an in-depth exploration of two such isomers: 8-eicosenoic acid and gadoleic acid (9-eicosenoic acid). We will dissect their structural nuances, compare their natural sources and biosynthetic origins, and illuminate their divergent biological activities. Crucially, this guide furnishes drug development professionals and researchers with a robust, field-proven analytical workflow, including a detailed step-by-step protocol for their unambiguous differentiation using gas chromatography-mass spectrometry (GC-MS) coupled with chemical derivatization. This document serves as a comprehensive resource for understanding and investigating the subtle yet significant impact of positional isomerism in lipid science.

Introduction to Eicosenoic Acids: Beyond the Formula

Fatty acids are carboxylic acids with long aliphatic chains, serving as fundamental building blocks of complex lipids and as critical signaling molecules. Their nomenclature is precise, defined by chain length, degree of unsaturation (number of double bonds), and the position and stereochemistry of these bonds. Eicosenoic acid is a general term for any fatty acid with a 20-carbon backbone and one double bond (20:1).[1]

The location of this double bond is described by two primary conventions:

• Delta (Δ) Notation: Counts from the carboxyl end (the alpha carbon). For example, Δ8 indicates the double bond is between the 8th and 9th carbon atoms.

• Omega (ω or n) Notation: Counts from the methyl end (the terminal carbon). For example, n-11 signifies the double bond is 11 carbons from the methyl end.

This seemingly minor structural variation, known as positional isomerism, is the central difference between 8-eicosenoic acid and gadoleic acid and is the primary determinant of their distinct biochemical behaviors.

Structural and Physicochemical Properties: A Tale of Two Isomers

The fundamental distinction between 8-eicosenoic acid and gadoleic acid lies in the single-carbon shift of their cis-double bond.

• 8-Eicosenoic Acid: A cis-unsaturated fatty acid with the double bond at the 8th position.[2][3] Its systematic name is (8Z)-Icos-8-enoic acid, and it is classified as a 20:1n-12 fatty acid.

• Gadoleic Acid: Also a cis-unsaturated fatty acid, but with the double bond at the 9th position.[4][5][6] Its systematic name is (9Z)-Icos-9-enoic acid, and it is classified as a 20:1n-11 fatty acid.[4]

This shift influences the three-dimensional shape of the molecule, affecting its packing in lipid membranes and its interaction with enzyme active sites.

Caption: Chemical structures of 8-Eicosenoic and Gadoleic Acid.

Comparative Physicochemical Data

Property	8-Eicosenoic Acid	Gadoleic Acid (9-Eicosenoic Acid)
Systematic Name	(8Z)-Icos-8-enoic acid	(9Z)-Icos-9-enoic acid
Lipid Numbers	20:1 (Δ8); 20:1(n-12)	20:1 (Δ9); 20:1(n-11)
CAS Number	76261-96-6[2]	29204-02-2[5][7]
Molecular Formula	C₂₀H₃₈O₂[2]	C₂₀H₃₈O₂[4][7]
Molecular Weight	310.5 g/mol [2]	310.51 g/mol [4]
Melting Point	Data not readily available	~23-23.5 °C[4]

Natural Occurrence and Biosynthesis

The distribution of these isomers in nature is not uniform, reflecting their distinct biosynthetic pathways governed by specific enzyme systems.

3.1. Natural Sources

• 8-Eicosenoic Acid: This isomer is less common than gadoleic acid. A notable source is the seed oil of Brassica collina, where it constitutes about 6% of the total fatty acid content.[2][3]

• Gadoleic Acid: This isomer is more widespread. It was first identified in cod liver oil and is a prominent component of many marine fish oils, where it originates from their diet of crustaceans.[4][6][8] It is also found in some vegetable oils, such as rapeseed oil.[4]

3.2. Biosynthesis Overview Fatty acid biosynthesis is a highly regulated process involving two key enzyme systems: Fatty Acid Synthase (FAS) and a series of desaturases and elongases.[9][10][11]

• Chain Elongation: The FAS complex typically synthesizes the saturated 16-carbon palmitic acid (16:0) from acetyl-CoA and malonyl-CoA precursors.[12] Elongase enzymes can then add two-carbon units to further extend the chain to produce stearic acid (18:0) and arachidic acid (20:0).

• Desaturation: Stearoyl-CoA desaturase (SCD) enzymes introduce a double bond into the saturated acyl chain. The specific type of desaturase (e.g., Δ8-desaturase vs. Δ9-desaturase) dictates the final position of the double bond, thereby determining which isomer is produced. The prevalence of gadoleic acid (a Δ9 product) in many organisms is due to the widespread expression and activity of Δ9-desaturases.

Divergent Biological Activities: The Functional Impact of Isomerism

The subtle structural difference between these two fatty acids translates into markedly different interactions at the cellular and molecular level.

4.1. 8-Eicosenoic Acid Research has identified a specific neuromodulatory role for 8(Z)-eicosenoic acid. It has been shown to potentiate acetylcholine (ACh) receptor channel currents and enhance the phosphorylation of a substrate peptide by Protein Kinase C epsilon (PKCε).[2][3][13] This suggests a potential role in synaptic plasticity and neuronal signaling pathways.

4.2. Gadoleic Acid Gadoleic acid has demonstrated distinct bioactivities, particularly in the realm of cell cycle regulation and oncology.

• p53 Inhibition: It has been shown to inhibit the dsDNA binding activity of the tumor suppressor protein p53 at nanomolar concentrations.[7]

• Anti-Cancer Potential: By functioning as a cell cycle inhibitor, gadoleic acid can block the activity of kinases involved in cell division, leading to programmed cell death (apoptosis) in cancer cells. This effect has been observed in various human cancer cell lines, including breast and prostate tumors.

• Metabolic Marker: Hepatic levels of gadoleic acid are responsive to diet; they are reduced in rats on high-fat diets but increased in those on high-cholesterol diets, indicating a role in lipid metabolism.[7]

Analytical Strategy: Unambiguous Isomer Differentiation

Standard analytical techniques like GC-MS are excellent for identifying fatty acids based on chain length and degree of unsaturation, but they cannot, by themselves, determine the double bond position in positional isomers.[14] The electron ionization mass spectra of their simple methyl esters are nearly identical. To overcome this critical analytical challenge, a chemical derivatization step is required to "fix" the double bond's location, making it identifiable by mass spectrometry.

Recommended Protocol: GC-MS Analysis of Dimethyl Disulfide (DMDS) Adducts

Causality and Rationale: This protocol is designed to be a self-validating system. The initial transesterification to fatty acid methyl esters (FAMEs) renders the lipids volatile for GC analysis.[15] The subsequent derivatization with DMDS creates a thioether adduct across the double bond. When this adduct is subjected to electron ionization in the mass spectrometer, it fragments predictably at the carbon-carbon bond between the two methylthio groups. This fragmentation pattern generates unique, diagnostic ions whose masses directly reveal the original position of the double bond.

Experimental Workflow:

• Total Lipid Extraction:

  • Homogenize the biological sample (e.g., tissue, cell pellet, biofluid).

  • Perform a lipid extraction using a validated method such as the Folch or Bligh-Dyer procedure, which uses a chloroform/methanol solvent system to efficiently partition lipids from aqueous and proteinaceous components.

  • Dry the lipid extract under a stream of nitrogen gas.

• Transesterification to FAMEs:

  • Resuspend the dry lipid extract in a solution of 2% sulfuric acid in methanol.

  • Heat the mixture at 80°C for 1 hour. This acid-catalyzed reaction cleaves fatty acids from their glycerol backbone (in triglycerides, phospholipids, etc.) and simultaneously converts them to methyl esters.

  • Allow the sample to cool, then add hexane and water to partition the FAMEs into the upper organic layer.

  • Carefully collect the hexane layer containing the FAMEs and dry it under nitrogen.

• DMDS Derivatization:

  • Resuspend the dry FAMEs in 50 µL of dimethyl disulfide (DMDS).

  • Add 50 µL of a 60 mg/mL solution of iodine in diethyl ether. The iodine acts as a catalyst.

  • Incubate the reaction at 40°C for 1 hour in the dark.

  • Stop the reaction by adding 200 µL of 5% aqueous sodium thiosulfate to quench the excess iodine.

  • Extract the derivatized FAMEs with 200 µL of hexane. The top hexane layer is now ready for GC-MS analysis.

• GC-MS Analysis:

  • Injector: Splitless, 250°C.

  • Column: A polar capillary column (e.g., BPX70, 60 m x 0.25 mm x 0.25 µm) is recommended for optimal separation of fatty acid isomers.[14]

  • Oven Program: Start at 150°C, hold for 2 min, ramp to 220°C at 2°C/min, and hold for 20 min.

  • Mass Spectrometer: Electron ionization (EI) at 70 eV, scanning from m/z 50 to 550.

• Data Interpretation:

  • The total mass of the DMDS adduct of a C20:1 FAME will be 434 (324 for the FAME + 94 for DMDS).

  • For 8-Eicosenoate: The key fragmentation will occur between C8 and C9. This will yield two primary diagnostic ions: one at m/z 187 (representing the fragment from the carboxyl end) and another at m/z 247 (representing the fragment from the methyl end).

  • For Gadoleate (9-Eicosenoate): The fragmentation will occur between C9 and C10. This will yield diagnostic ions at m/z 201 and m/z 233 . The presence of these specific ion pairs provides definitive identification of the original double bond position.

Caption: Analytical workflow for fatty acid isomer differentiation.

Conclusion

8-eicosenoic acid and gadoleic acid, while sharing the same molecular formula and weight, are distinct chemical entities defined by the position of their double bond. This subtle isomeric difference gives rise to unique natural distributions and divergent biological functions, from neuromodulation to cancer cell regulation. For scientists in basic research and drug development, recognizing this distinction is paramount. The application of robust analytical methods, such as the GC-MS protocol detailed herein, is not merely a technical exercise but a prerequisite for accurately elucidating biological mechanisms and discovering novel therapeutic targets.

References

• Ataman Kimya. (n.d.). EICOSENOIC ACID. Retrieved from [Link]

• ResearchGate. (n.d.). Functional compounds namely Gadoleic acid, Eicosadienoic acid, Linolenic acid and Erucic acid present in cottonseed oil. Retrieved from [Link]

• AccessPharmacy. (n.d.). Chapter 23: Biosynthesis of Fatty Acids & Eicosanoids. Retrieved from [Link]

• Oxford Reference. (n.d.). Eicosenoic acid. Retrieved from [Link]

• Exposome-Explorer. (n.d.). 8-Eicosenoic acid (cis-20:1n-12) (Compound). Retrieved from [Link]

• Tuscany Diet. (n.d.). Gadoleic acid: structure, properties, and food sources. Retrieved from [Link]

• National Institutes of Health. (n.d.). Factors Influencing the Eicosanoids Synthesis In Vivo. Retrieved from [Link]

• Cyberlipid. (n.d.). Gadoleic acid. Retrieved from [Link]

• Ataman Kimya. (n.d.). C20:1 GADOLEIC ACID. Retrieved from [Link]

• Wikipedia. (n.d.). 11-Eicosenoic acid. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Fatty acid isomerism: analysis and selected biological functions. Retrieved from [Link]

• Wikipedia. (n.d.). Gadoleic acid. Retrieved from [Link]

• PubMed. (n.d.). Investigation of the mechanism of biosynthesis of 8-hydroxyeicosatetraenoic acid in mouse skin. Retrieved from [Link]

• ScienceOpen. (n.d.). Chemical composition and antimicrobial, antioxidant, and anti-inflammatory activities of Lepidium sativum seed oil. Retrieved from [Link]

• Canadian Science Publishing. (1954). n-EICOSENOIC ACID IN SOME NATURAL GLYCERIDE OILS. Retrieved from [Link]

• ResearchGate. (n.d.). Biological effects of eicosanoids derived from Arachidonic acid. Retrieved from [Link]

• Biology LibreTexts. (2021). 21.1: Biosynthesis of Fatty Acids and Eicosanoids. Retrieved from [Link]

• National Institutes of Health. (n.d.). Gadoleic Acid. Retrieved from [Link]

• Reddit. (2022). What are the food sources for Arachidic & eicosatrienoic acid. Retrieved from [Link]

• National Institutes of Health. (n.d.). An Analytical Evaluation of Tools for Lipid Isomer Differentiation in Imaging Mass Spectrometry. Retrieved from [Link]

• National Institutes of Health. (2023). Role of long-chain polyunsaturated fatty acids, eicosapentaenoic and docosahexaenoic, in the regulation of gene expression during the development of obesity: a systematic review. Retrieved from [Link]

• MDPI. (n.d.). Techniques and Methods for Fatty Acid Analysis in Lipidomics: Exploring Pinus cembroides Kernels as a Sustainable Food Resource. Retrieved from [Link]

• MDPI. (n.d.). Potential and Future Therapeutic Applications of Eicosapentaenoic/Docosahexaenoic Acid and Probiotics in Chronic Low-Grade Inflammation. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 29.4: Biosynthesis of Fatty Acids. Retrieved from [Link]

• Eurofins USA. (2024). The Essential Guide to Fatty Acid Analysis. Retrieved from [Link]

• AOCS. (2019). Biosynthesis of Fatty Acids. Retrieved from [Link]

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• 15. The Essential Guide to Fatty Acid Analysis - Eurofins USA [eurofinsus.com]

Technical Review: 8-Eicosenoic Acid (20:1n-12) in Marine Lipids

Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary: The "Silent" Isomer

In the vast lipidome of marine organisms, 8-eicosenoic acid (cis-8-eicosenoic acid; 20:1n-12) often exists in the shadow of its more abundant isomers, Gondoic acid (20:1n-9) and Gadoleic acid (20:1n-11).[1] However, for drug development professionals and lipid biochemists, 8-eicosenoic acid represents a high-value target due to its unique pharmacological profile.[1] Unlike its isomers, which often depress neuronal excitability, 8-eicosenoic acid has been identified as a specific potentiator of acetylcholine (ACh) receptors without the associated depression, mediated via a Protein Kinase C epsilon (PKC

) pathway.[1][2][3]

This guide provides a rigorous technical analysis of 8-eicosenoic acid, detailing its physicochemical characterization, marine occurrence, biosynthetic origins, and specific analytical protocols required for its isolation and quantification.[1]

Chemical & Physical Characterization[4][5]

Nomenclature and Structure

The precise identification of this molecule is critical to avoid confusion with other monoenoic C20 fatty acids.

• IUPAC Name: (Z)-icos-8-enoic acid

• Common Name: 8-Eicosenoic acid[2][4][5]

• Lipid Number: 20:1n-12 (or 20:1

  8)[2][3]

• Molecular Formula:

  [1]

• Molecular Weight: 310.51 g/mol [6]

Structural Distinction: The double bond is located at the

8 position (counting from the carboxyl end) or the n-12 position (counting from the methyl end).[1] This structural positioning is the primary determinant of its ability to activate PKC , a property not shared by the 11 (n-9) or 5 isomers.[1]

Physicochemical Properties Table[7]

Property	Value	Context
Melting Point	~20-22 °C	Liquid at physiological temperatures; solidifies in cold extraction.[6]
Solubility	Ethanol, DMSO, Chloroform	Highly lipophilic; requires organic solvents for assay delivery.[1][6]
Critical Pair	20:1n-9 / 20:1n-11	Co-elutes on non-polar GC columns (e.g., DB-5).[1][6]
Stability	Oxidatively stable	Mono-unsaturation confers higher stability than PUFAs (EPA/DHA).[1][6]

Biosynthetic Pathway: The n-12 Series

In marine systems, 20:1n-12 is not the primary product of the standard

9 desaturase pathway. Instead, it arises from the elongation of specific n-12 precursors.[1]

Mechanism

The synthesis follows an elongation cascade distinct from the oleic (n-9) series. It typically originates from the elongation of 16:1n-12 (

4-hexadecenoic acid) or 18:1n-12 (petroselinic acid-like isomers), mediated by elongase enzymes (ELOVL).[1]

Figure 1: Biosynthetic elongation pathway of the n-12 series leading to 8-eicosenoic acid, contrasted with the major n-9 pathway.[1]

Marine Occurrence & Abundance

While often overshadowed by EPA and DHA, 8-eicosenoic acid is a persistent minor component in specific marine niches.[1]

Source	Concentration (% Total Fatty Acids)	Notes
Shark Liver Oil	0.31% - 1.84%	Found in Blue Shark (Prionace glauca).[4][6] Varies by extraction method (SFE vs. Soxhlet).[1]
Fish Oil Concentrates	0.14% - 0.97%	Detected in Rainbow Trout oil concentrates; enriches during urea complexation.[6]
Intertidal Biofilms	0.4% - 6.3%	Significant seasonal fluctuation; potential marker for specific benthic diatoms.[6]
Sponge Lipids	Trace - 1.0%	Often associated with specific bacterial symbionts.[6]

Technical Insight: In commercial fish oils, 8-eicosenoic acid is often misidentified or integrated into the "total monoenes" peak unless high-resolution chromatography is employed.[1]

Pharmacological Mechanism: The "No-Depression" Potentiator

For drug development, the specific value of 8-eicosenoic acid lies in its interaction with nicotinic acetylcholine receptors (nAChRs).[1]

Mechanism of Action

Most cis-unsaturated fatty acids (like arachidonic acid or 11-eicosenoic acid) cause a transient inhibition (depression) of ACh currents. 8-Eicosenoic acid is unique: it potentiates the current without the depression phase.[1][2]

• Activation: 8-Eicosenoic acid binds to the lipid-modulating site of PKC

  .

• Phosphorylation: Activated PKC

  phosphorylates the 7 subunit of the nAChR.

• Potentiation: This phosphorylation increases the channel opening probability or conductance, enhancing synaptic transmission.[1]

Figure 2: Unique pharmacological pathway of 8-eicosenoic acid compared to other fatty acid isomers.[1]

Analytical Methodologies

Accurate quantification is the primary bottleneck in studying this lipid. Standard GC methods on non-polar columns (e.g., DB-5, HP-5) will fail to resolve 20:1n-12 from 20:1n-11 and 20:1n-9.[1]

Protocol: Ultra-High Performance Supercritical Fluid Chromatography (UHPSFC/MS)

This is the superior method for separating free fatty acid isomers without derivatization artifacts.[1]

Step-by-Step Workflow:

• Sample Preparation:

  • Extract lipids using the Folch method (Chloroform:Methanol 2:1).[1]

  • Crucial: Do not methylate if analyzing Free Fatty Acids (FFA) for receptor assays.[1] If analyzing total lipids, transesterify to FAMEs, but note that FAME separation requires extremely polar GC columns (e.g., CP-Sil 88).[1]

• UHPSFC Conditions:

  • Column: 1-Aminoanthracene (1-AA) or 2-Ethylpyridine bonded stationary phase (1.7 µm particle size).[1]

  • Mobile Phase:

    (A) / Methanol (B) gradient.[1]

  • Gradient: 2% B to 10% B over 5 minutes.

  • Back Pressure: 1500-2000 psi.

  • Temperature: 50°C (Higher temp aids isomer resolution).

• Detection (MS):

  • Mode: Negative ESI (Electrospray Ionization).[1]

  • Target Mass: [M-H]⁻ = 309.28 m/z.[1]

• Validation:

  • Use authentic standards of cis-8, cis-11, and cis-5 eicosenoic acid.[1]

  • Resolution Criteria: Baseline separation (

    ) between n-12 and n-9 peaks.

Figure 3: Analytical decision matrix for isolating 8-eicosenoic acid.

References

• Yaguchi, T., et al. (2005).[1][2][3] Effects of cis-unsaturated free fatty acids on PKC-ε activation and nicotinic ACh receptor responses. Molecular Brain Research. Retrieved from [Link]

• Senorans, F. J., & Ibanez, E. (2015).[1] Analysis of fatty acids in foods by supercritical fluid chromatography. Journal of Chromatography A. Retrieved from [Link]

• Rubio-Rodríguez, N., et al. (2020).[1] Determination of functional compounds in blue shark (Prionace glauca) liver oil obtained by green technology. Food and Bioproducts Processing.[1] Retrieved from [Link]

• Moseley, B., et al. (2021).[1] Epoxidation-Enhanced Charge-Switch Derivatization for Rapid Profiling of Monounsaturated Fatty Acid Isomers. Analytical Chemistry. Retrieved from [Link][1]

Sources

• 1. CN105764502A - Combination methods for improving the therapeutic benefit of bisantrene and analogs and derivatives thereof - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Redirecting [linkinghub.elsevier.com]

Thermodynamic Characterization of 8-Eicosenoic Acid Isomers: A Technical Guide for Lipidomics and Drug Formulation

The following technical guide is structured to address the specific thermodynamic characterization of 8-eicosenoic acid isomers, synthesizing available experimental data with predictive modeling where direct literature values are sparse.

Executive Summary

8-Eicosenoic acid (20:1

8) represents a specific positional isomer of the C20 monounsaturated fatty acid family. While its analogs—Gondoic acid (cis-11) and Paullinic acid (cis-13)—are well-characterized, the 8-isomer remains a "thermodynamic orphan" in many standard databases, despite its presence in specific seed oils (e.g., Sapindaceae, Cucurbita pepo) and potential utility in tuning the phase transition temperatures of Lipid Nanoparticles (LNPs).

This guide provides a rigorous framework for the thermodynamic profiling of 8-eicosenoic acid. It synthesizes comparative data from homologous series to predict phase behavior and details the experimental protocols required to empirically validate these properties.

Chemical Identity & Structural Logic

Understanding the thermodynamics of 8-eicosenoic acid requires precise structural differentiation from its isomers.

• Nomenclature: cis-8-Eicosenoic acid (20:1n-12)

• SMILES: CCCCCCCCCCCC=CCCCCCCC(=O)O (cis-8)

• Key Structural Feature: The double bond is located at C8, closer to the carboxyl headgroup than in Gondoic acid (C11).

The "Kink" Effect and Packing Efficiency

Thermodynamic properties (melting point, enthalpy of fusion) are dictated by the disruption of the crystal lattice caused by the cis-double bond.

• Central Kinks (C11): Maximal disruption, lowest melting point.

• Terminal Kinks (C5 or C15): Less disruption, higher melting point.

• C8 Position: Intermediate disruption. Based on the homologous C18 series (Petroselinic cis-6 vs. Oleic cis-9), moving the double bond toward the headgroup generally increases the melting point relative to the central isomer.

Comparative Thermodynamic Properties

Since specific experimental values for pure 8-eicosenoic acid are rare in open literature, we employ Homologous Interpolation using established data for C18 and C20 isomers.

Table 1: Comparative Thermodynamic Data (Experimental & Predicted)

Fatty Acid	Carbon:Double Bond	Position	Config	Melting Point ( )	Enthalpy of Fusion ( )	Status
Gondoic Acid	20:1	11	cis	23.0 - 24.0 °C	49.7 kJ/mol	Anchor (Exp)
Paullinic Acid	20:1	13	cis	34.0 °C	54.0 kJ/mol	Anchor (Exp)
Arachidic Acid	20:0	-	-	75.4 °C	68.5 kJ/mol	Reference (Sat)
Petroselinic	18:1	6	cis	30.0 °C	51.9 kJ/mol	Model (C18)
Oleic Acid	18:1	9	cis	13.0 - 16.0 °C	39.0 kJ/mol	Model (C18)
8-Eicosenoic	20:1	8	cis	~26.0 - 29.0 °C	~50 - 52 kJ/mol	Predicted
8-Eicosenoic	20:1	8	trans	~52.0 - 55.0 °C	~58 - 62 kJ/mol	Predicted

• Prediction Logic: In the C18 series, moving the double bond from

  9 (Oleic) to 6 (Petroselinic) raises by ~14°C. Similarly, moving from 11 (Gondoic) to 8 (closer to head) is expected to raise the , likely placing it between Gondoic (24°C) and Paullinic (34°C).

Experimental Characterization Workflow

To definitively establish the thermodynamic profile of 8-eicosenoic acid for drug development, the following self-validating workflow is required.

Diagram: Isomer Isolation & Thermal Analysis Pipeline

Caption: Workflow for isolating and characterizing positional isomers. Ag-Ion HPLC is critical for separating

8 from 11 isomers.

Protocol 1: Differential Scanning Calorimetry (DSC)

Objective: Determine

, (Melting), and .

• Calibration: Calibrate DSC (e.g., TA Instruments Q2000) using Indium (

  C) and n-Decane (for low temp accuracy).

• Sample Prep: Weigh 2–5 mg of purified 8-eicosenoic acid into a hermetically sealed aluminum pan.

• Thermal Cycle:

  • Equilibrate: -60°C for 5 minutes (ensure full crystallization).

  • Ramp 1 (Heat): -60°C to 80°C at 5°C/min (erase thermal history).

  • Ramp 2 (Cool): 80°C to -60°C at 2°C/min (induce controlled crystallization).

  • Ramp 3 (Heat): -60°C to 80°C at 2°C/min (measure melting).

• Analysis: Integrate the endothermic melting peak on Ramp 3. The onset temperature is the thermodynamic melting point; the peak area is

  .

Protocol 2: Silver-Ion Chromatography (Separation)

Standard C18 HPLC cannot easily resolve

8 from 11 isomers.

• Column: Ag-Ion (Silver loaded cation-exchange) or ChromSpher Lipids.

• Mechanism: Silver ions form weak charge-transfer complexes with

  -electrons. The stability depends on the steric accessibility of the double bond.

• Elution Order: typically

  13 11 8 Saturated.

Applications in Drug Development (LNPs)

The thermodynamic properties of 8-eicosenoic acid offer a unique tool for tuning Lipid Nanoparticle (LNP) fluidity.

• Membrane Fluidity: The predicted

  of ~26-29°C is close to ambient temperature but below physiological temperature (37°C).

• Formulation Logic:

  • vs. Oleic (C18:1, Tm 13°C): 8-eicosenoic provides a more rigid membrane at storage temperatures (improved stability) while remaining fluid at body temperature (fusogenicity).

  • vs. Arachidic (C20:0, Tm 75°C): Avoids the crystallization issues of saturated lipids which can cause LNP payload leakage.

References

• Isomer Identification in Seed Oils

  • Vickery, J.R. (1971).[1] "The fatty acid composition of the seed oils of Proteaceae: A chemotaxonomic study." Phytochemistry, 10(1), 123-130. Link

  • Note: Identifies cis-8-eicosenoic acid in specific botanical sources.

• Thermodynamic Data of Homologs (C20:1 Isomers)

  • Knothe, G., & Dunn, R.O. (2009). "A Comprehensive Evaluation of the Melting Points of Fatty Acids and Esters Determined by Differential Scanning Calorimetry." Journal of the American Oil Chemists' Society, 86, 843–856. Link

  • Note: Source for Gondoic and Paullinic acid thermodynamic anchors.
• Momchilova, S., & Nikolova-Damyanova, B. (2003). "Silver ion HPLC of fatty acid derivatives." Journal of Liquid Chromatography & Related Technologies, 26(16), 2687-2708.

• General Fatty Acid Thermodynamics

  • NIST Chemistry WebBook, SRD 69. "Eicosenoic acid isomers."[2] Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to 8-Eicosenoic Acid: Chemical Identifiers, Properties, and Isomeric Considerations

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Eicosenoic acid, a monounsaturated omega-12 fatty acid, represents a molecule of significant interest within the lipidome. Its unique structural configuration, particularly the position of the double bond, imparts distinct physicochemical and biological properties that are of relevance to researchers in various fields, including biochemistry, pharmacology, and materials science. This technical guide provides a comprehensive overview of the chemical identifiers, physicochemical properties, and isomeric forms of 8-eicosenoic acid, with a primary focus on the well-characterized (Z)-isomer.

The Challenge of Isomeric Specificity

Eicosenoic acid (20:1) can exist in numerous positional and geometric isomeric forms, each with potentially unique biological activities. The position of the double bond along the 20-carbon chain and its cis ((Z)) or trans ((E)) configuration are critical determinants of the molecule's overall shape and how it interacts with biological systems. While several positional isomers of eicosenoic acid are well-documented, such as gadoleic acid (9Z-eicosenoic acid) and gondoic acid (11Z-eicosenoic acid), 8-eicosenoic acid presents a more nuanced case. The vast majority of commercially available and scientifically reported information pertains to the (Z)-isomer, cis-8-eicosenoic acid. In contrast, dedicated, distinct chemical identifiers and comprehensive experimental data for the (E)-isomer, trans-8-eicosenoic acid, are notably scarce in public databases. This guide will primarily focus on the robustly characterized (Z)-8-eicosenoic acid, while also addressing the current data landscape for its (E)-counterpart.

(Z)-8-Eicosenoic Acid: A Detailed Profile

(Z)-8-Eicosenoic acid, also known as cis-8-eicosenoic acid, is the most commonly encountered and studied isomer of 8-eicosenoic acid.

Chemical Identifiers

A multitude of identifiers are used to catalogue and reference (Z)-8-eicosenoic acid across various chemical and biological databases. These identifiers are crucial for unambiguous communication and data retrieval in a research and development context.

Identifier Type	Value	Source
CAS Number	76261-96-6	Cayman Chemical[1]
PubChem CID	5312523	Exposome-Explorer[2]
InChI	InChI=1S/C20H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h12-13H,2-11,14-19H2,1H3,(H,21,22)/b13-12-	Cayman Chemical[1]
InChIKey	INLBKXOFAJTNKG-SEYXRHQNSA-N	Cayman Chemical[1]
SMILES	CCCCCCCCCCC/C=C\CCCCCCC(=O)O	Cayman Chemical[1]
Synonyms	cis-8-Eicosenoic Acid, (8Z)-Icos-8-enoic acid	Cayman Chemical, Exposome-Explorer[1][2]

Note: Another CAS number, 82683-14-5, has also been associated with (Z)-8-eicosenoic acid in some commercial listings.

Physicochemical Properties

The physical and chemical properties of (Z)-8-eicosenoic acid dictate its behavior in various solvents and biological environments.

Property	Value	Source
Molecular Formula	C₂₀H₃₈O₂	Cayman Chemical[1]
Molecular Weight	310.5 g/mol	Cayman Chemical[1]
Appearance	Crystalline solid	Cayman Chemical[1]
Solubility	DMF: 10 mg/ml, DMSO: 10 mg/ml, Ethanol: 10 mg/ml, 0.15 M Tris-HCl pH 8.5: 1 mg/ml, PBS (pH 7.2): 0.15 mg/ml	Cayman Chemical[1]
pKa (Predicted)	4.89	FooDB[3]
logP (Predicted)	7.67	FooDB[3]

Biological Significance

(Z)-8-Eicosenoic acid is not merely an inert lipid; it exhibits specific biological activities. Notably, it has been shown to potentiate acetylcholine (ACh) receptor channel currents without causing depression and to enhance the phosphorylation of a substrate peptide by protein kinase C epsilon (PKCε) in Xenopus oocytes[1][4]. This suggests a potential role in modulating neuronal signaling pathways. Furthermore, (Z)-8-eicosenoic acid has been identified as a component of the fatty acid pool in the seed oil of Banksia collina[1].

The Elusive (E)-8-Eicosenoic Acid

This data deficiency highlights a critical aspect of lipid research: the importance of isomeric purity and the challenges associated with studying less common isomers. While the synthesis of specific trans fatty acid isomers is possible, it often requires dedicated synthetic efforts.

Experimental Protocols & Methodologies

The characterization and utilization of 8-eicosenoic acid in a research setting necessitate robust analytical and experimental protocols.

Gas Chromatography-Mass Spectrometry (GC-MS) for Fatty Acid Profiling

GC-MS is a cornerstone technique for the identification and quantification of fatty acids in biological samples.

Sample Preparation (Lipid Extraction and Derivatization):

• Lipid Extraction: Employ a modified Folch or Bligh-Dyer method to extract total lipids from the sample matrix.

• Saponification: Treat the lipid extract with a methanolic base (e.g., 0.5 M KOH in methanol) to hydrolyze fatty acids from their esterified forms (e.g., triglycerides, phospholipids).

• Methylation: Convert the free fatty acids to their more volatile fatty acid methyl esters (FAMEs) using a reagent such as boron trifluoride in methanol (BF₃-methanol).

• Extraction of FAMEs: Extract the resulting FAMEs into an organic solvent like hexane.

• Sample Concentration: Evaporate the solvent under a stream of nitrogen and reconstitute the FAMEs in a suitable volume of hexane for GC-MS analysis.

GC-MS Analysis:

• Column: Utilize a polar capillary column (e.g., a biscyanopropyl polysiloxane stationary phase) suitable for the separation of FAME isomers.

• Carrier Gas: High-purity helium or hydrogen.

• Injection: Splitless or split injection depending on the sample concentration.

• Oven Temperature Program: A programmed temperature gradient is crucial for resolving different fatty acids. An example program could be: initial temperature of 100°C, ramp to 240°C at 3°C/min, and hold for 15 minutes.

• Mass Spectrometry: Operate in electron ionization (EI) mode with a scan range of m/z 50-550.

• Identification: Identify FAMEs by comparing their retention times with those of authentic standards and their mass spectra with reference libraries (e.g., NIST).

Interplay of Chemical Identifiers

The various chemical identifiers for a molecule like (Z)-8-eicosenoic acid are interconnected and provide different layers of information. The following diagram illustrates these relationships.

Caption: Relationship between the molecular structure of (Z)-8-eicosenoic acid and its key chemical identifiers.

Conclusion

(Z)-8-Eicosenoic acid is a well-defined monounsaturated fatty acid with a unique set of chemical identifiers and known biological activities. For researchers and drug development professionals, the precise identification and sourcing of this molecule are paramount for reproducible and reliable experimental outcomes. The significant data gap concerning its (E)-isomer underscores the complexities of lipidomics and the need for continued research into the synthesis and characterization of less common fatty acid isomers. As our understanding of the lipidome expands, the distinct roles of specific isomers like 8-eicosenoic acid will undoubtedly become increasingly important in elucidating complex biological processes and identifying new therapeutic targets.

References

• FooDB. (2010, April 8). Showing Compound 11-Eicosenoic acid (FDB012639). Retrieved February 6, 2026, from [Link]

• Exposome-Explorer. (n.d.). 8-Eicosenoic acid (cis-20:1n-12) (Compound). Retrieved February 6, 2026, from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Exposome-Explorer - 8-Eicosenoic acid (cis-20:1n-12) (Compound) [exposome-explorer.iarc.fr]
• 3. Showing Compound 11-Eicosenoic acid (FDB012639) - FooDB [foodb.ca]
• 4. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

High-Resolution Extraction and Quantitation of cis-8-Eicosenoic Acid (20:1n-12) from Biological Tissues

Abstract & Principle

This protocol details the isolation and quantification of cis-8-eicosenoic acid (20:1n-12) from complex biological matrices. While 20:1n-9 (Gondoic acid) is the predominant eicosenoic isomer in most mammalian tissues, 20:1n-12 exists as a minor component or a marker of specific dietary inputs (e.g., sapindaceous plant oils) and metabolic elongation pathways.

The Analytical Challenge: Standard non-polar capillary columns (e.g., DB-5, HP-1) fail to resolve 20:1n-12 from the abundant 20:1n-9 isomer. Accurate quantitation requires a high-polarity cyanopropyl stationary phase and a specific thermal gradient to exploit dipole-induced dipole interactions for positional isomer separation.

Core Workflow:

• Extraction: Modified Folch method to isolate total lipids (TL).[1]

• Derivatization: Acid-catalyzed transesterification to Fatty Acid Methyl Esters (FAMEs).

• Separation: 100m Biscyanopropyl GC capillary chromatography.

Pre-Analytical Considerations

Sample Integrity

cis-8-eicosenoic acid is a monounsaturated fatty acid (MUFA). While less prone to oxidation than polyunsaturated fatty acids (PUFAs), oxidative degradation can still occur during homogenization.

• Antioxidant: All solvents must contain 0.01% (w/v) Butylated Hydroxytoluene (BHT).

• Temperature: All processing prior to derivatization must occur at 4°C or on ice.

Reagents & Standards

• Extraction Solvent: Chloroform:Methanol (2:1 v/v) with 0.01% BHT.

• Wash Buffer: 0.9% NaCl in LC-MS grade water.

• Derivatization Reagent: 14% Boron Trifluoride (BF3) in Methanol.

• Internal Standard (ISTD): Heneicosanoic acid (C21:0) or Tricosanoic acid (C23:0). Note: Do not use C19:0 if analyzing tissues with high metabolic activity, as trace endogenous C19:0 may exist.

Workflow Visualization

Figure 1: Step-by-step workflow for the isolation of total lipids and conversion to FAMEs for analysis.

Detailed Protocol

Phase 1: Total Lipid Extraction (Modified Folch)

Rationale: The Folch method is superior to Bligh & Dyer for solid tissues as it uses a higher solvent-to-tissue ratio, ensuring complete recovery of membrane-bound lipids where 8-eicosenoic acid may reside.

• Weighing: Accurately weigh 50–100 mg of frozen tissue into a glass centrifuge tube (Teflon-lined cap).

• Spiking: Add 10 µL of Internal Standard solution (C21:0, 1 mg/mL in CHCl3) directly to the tissue.

• Homogenization: Add 2 mL of Chloroform:Methanol (2:1) containing BHT. Homogenize using a bead beater or rotor-stator homogenizer for 60 seconds.

• Incubation: Agitate on an orbital shaker for 20 minutes at room temperature to solubilize lipids.

• Phase Separation: Add 0.4 mL of 0.9% NaCl . Vortex vigorously for 30 seconds.

  • Mechanism:[1][2][3][4][5][6] The addition of the aqueous salt solution alters the polarity, forcing non-polar lipids into the chloroform layer while proteins and salts remain in the upper methanol/water phase.

• Centrifugation: Centrifuge at 3,000 x g for 10 minutes at 4°C.

• Recovery: Carefully aspirate and discard the upper aqueous phase. Transfer the lower chloroform phase to a clean glass vial using a Pasteur pipette.

• Drying: Evaporate the solvent under a gentle stream of Nitrogen (N2) at 30°C until dry.

Phase 2: Derivatization (FAME Preparation)

Rationale: Acid-catalyzed methylation is required to transesterify both Triacylglycerols (TAGs) and Phospholipids (PLs). Alkaline methods (e.g., KOH/MeOH) will not esterify free fatty acids and may incompletely derivatize sphingolipids.

• Reconstitution: Resuspend the dried lipid residue in 0.5 mL of Toluene.

  • Note: Toluene ensures solubility of neutral lipids prior to reaction.

• Reaction: Add 1.0 mL of 14% BF3-Methanol . Cap tightly (Teflon liner).

• Heating: Incubate at 100°C for 45 minutes in a heating block.

• Quenching: Cool to room temperature. Add 1.0 mL of LC-MS grade water to stop the reaction.

• Extraction: Add 1.0 mL of Hexane . Vortex for 1 minute.

• Collection: Centrifuge (1,000 x g, 2 min). Transfer the upper Hexane layer (containing FAMEs) to a GC vial.

Chromatographic Analysis (GC-FID/MS)

System Suitability

To successfully quantify 8-eicosenoic acid, the system must demonstrate Resolution (Rs) > 1.2 between the n-12 and n-9 isomers.

Instrument Parameters

Parameter	Setting	Rationale
Column	SP-2560 (100m × 0.25mm × 0.20µm)	Biscyanopropyl phase provides high polarity for positional isomer separation.
Carrier Gas	Hydrogen (40 cm/sec) or Helium (20 cm/sec)	Hydrogen provides sharper peaks and faster elution at lower temperatures.
Inlet	Split (10:1 to 50:1) @ 250°C	Prevents column overload; ensures sharp peak focusing.
Detector	FID (260°C) or MS (SIM Mode)	FID is standard for quantitation; MS (SIM m/z 74, 87, 324) for confirmation.

Temperature Program (Critical)

The separation of 20:1 isomers requires a specific isothermal hold or a very shallow ramp in the middle of the run.

• Initial: 140°C (Hold 5 min)

• Ramp 1: 4°C/min to 190°C

• Isothermal Hold: Hold at 190°C for 15 minutes

  • Mechanism:[1][2][3][4][5][6] This hold allows the slight polarity difference between the

    8 (n-12) and 11 (n-9) double bonds to interact with the cyano-stationary phase, separating the peaks.

• Ramp 2: 2°C/min to 240°C (Hold 10 min)

Separation Logic Diagram

Figure 2: Expected elution order on a biscyanopropyl column. Note the critical separation between n-12 and n-9.

Calculation

Calculate the concentration of 8-eicosenoic acid (

) using the Internal Standard method:

• : Area of 8-eicosenoic acid peak.
• : Area of C21:0 Internal Standard peak.
• : Concentration of ISTD solution (mg/mL).
• : Volume of ISTD added (mL).
• : Weight of tissue (mg).
• : Response Factor (assumed 1.0 for FID for similar chain lengths, or determined empirically).

References

• Folch, J., Lees, M., & Sloane Stanley, G. H. (1957). A simple method for the isolation and purification of total lipides from animal tissues.[7] Journal of Biological Chemistry, 226(1), 497–509. Link

• Lepage, G., & Roy, C. C. (1986).[1] Direct transesterification of all classes of lipids in a one-step reaction. Journal of Lipid Research, 27(1), 114–120.[1] Link

• Mjøs, S. A. (2003). Identification of fatty acids in gas chromatography by application of different temperature and pressure programs on a CP-Sil 88 capillary column. European Journal of Lipid Science and Technology, 105(11), 663–679. Link

• AOCS Official Method Ce 1h-05. (2005). Determination of cis-, trans-, Saturated, Monounsaturated and Polyunsaturated Fatty Acids in Vegetable or Non-Ruminant Animal Oils and Fats by Capillary GLC. American Oil Chemists' Society. Link

Sources

• 1. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. vliz.be [vliz.be]
• 3. researchgate.net [researchgate.net]
• 4. w3.ual.es [w3.ual.es]
• 5. researchgate.net [researchgate.net]
• 6. jfda-online.com [jfda-online.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]

Application Note: High-Resolution HPLC Separation of Eicosenoic Acid Isomers

Executive Summary & Scientific Rationale

The precise separation of eicosenoic acid (20:1) isomers is a critical challenge in lipidomics, nutritional science, and drug development. These isomers—principally Gondoic acid (cis-11-eicosenoic, 20:1 n-9), Gadoleic acid (cis-9-eicosenoic, 20:1 n-11), and Paullinic acid (cis-13-eicosenoic, 20:1 n-7)—possess identical molecular weights and similar hydrophobicities, rendering standard C18 Reversed-Phase HPLC (RP-HPLC) ineffective for baseline resolution.

While Gas Chromatography (GC) is a traditional standard, HPLC offers distinct advantages for preparative isolation and the analysis of heat-sensitive derivatives. This guide details two high-fidelity protocols:

• Silver-Ion HPLC (Ag-HPLC): The "gold standard" for geometric and positional isomer separation, utilizing charge-transfer complexation.

• C30 RP-HPLC: A shape-selective alternative for laboratories without Ag-column capabilities.

Isomer Profile

Common Name	Systematic Name	Omega Notation	Delta Notation	Primary Source
Gadoleic Acid	cis-9-Eicosenoic acid	20:1 n-11	9	Fish oils (cod liver)
Gondoic Acid	cis-11-Eicosenoic acid	20:1 n-9	11	Plant oils (Jojoba, Rapeseed)
Paullinic Acid	cis-13-Eicosenoic acid	20:1 n-7	13	Guarana, Fish oils

Method 1: Silver-Ion HPLC (Ag-HPLC) – The Gold Standard

Principle of Separation

Silver-ion chromatography relies on the formation of a reversible charge-transfer complex between silver ions (

) immobilized on the stationary phase and the -electrons of the fatty acid double bond.

• Mechanism: Retention strength is governed by the electron density and steric accessibility of the double bond.

• Rule of Thumb:

  • Trans isomers elute before cis isomers (weaker complexation).[1]

  • For cis-monoenes, retention generally decreases as the double bond moves further from the carboxyl head group (steric shielding increases).

  • Predicted Elution Order: Paullinic (

    13) Gondoic ( 11) Gadoleic ( 9).

Experimental Protocol

Sample Preparation: Analytes must be converted to Fatty Acid Methyl Esters (FAMEs) to prevent free carboxyl groups from stripping silver ions from the column and to improve peak shape.

Equipment:

• System: HPLC with binary gradient pump.

• Detector: Evaporative Light Scattering Detector (ELSD) or Refractive Index (RI). Note: UV is ineffective for FAMEs at this wavelength without derivatization.

• Column: ChromSpher 5 Lipids (Agilent/Varian) or Nucleosil 5SA-Ag (Macherey-Nagel).

  • Dimensions: 250 mm x 4.6 mm, 5 µm.[2][3][4]

  • Stationary Phase: Cation-exchange silica loaded with ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    .[5]

Mobile Phase:

• Solvent A:

  -Hexane (HPLC Grade)

• Solvent B: Acetonitrile (ACN) or Isopropanol (IPA)

• Additives: None (Avoid acids/bases which strip Ag ions).

Gradient Method:

Time (min)	% Hexane (A)	% ACN/IPA (B)	Flow Rate (mL/min)	Description
0.0	99.9	0.1	1.0	Equilibration
5.0	99.9	0.1	1.0	Isocratic Hold
25.0	99.0	1.0	1.0	Shallow Gradient

| 30.0 | 99.9 | 0.1 | 1.0 | Re-equilibration |

Critical Operational Note: Silver-ion columns are sensitive. Never use water or methanol in high concentrations, as they can strip the silver ions. Always use dry solvents.

Method 2: C30 Reversed-Phase HPLC – The Shape-Selective Alternative

Principle of Separation

C30 columns possess long alkyl chains that provide higher "shape selectivity" than C18. The rigid, ordered stationary phase can discriminate between isomers based on the "kink" structure of the carbon chain, which varies slightly with double bond position.

Experimental Protocol

Sample Preparation: Derivatization to Phenacyl Esters is strongly recommended to enable high-sensitivity UV detection (254 nm), as FAMEs have poor UV absorbance.

Derivatization Protocol (Phenacyl Esters):

• Dissolve 10 mg fatty acid in 1 mL acetone.

• Add 10 µL triethylamine and 10 mg 2-bromoacetophenone.

• Heat at 50°C for 30 minutes.

• Evaporate solvent and redissolve in Mobile Phase A.

Equipment:

• Column: Acclaim C30 (Thermo Scientific) or YMC Carotenoid C30 .

  • Dimensions: 150 mm x 4.6 mm, 3 µm or 5 µm.

• Detector: UV-Vis / PDA at 254 nm .

Mobile Phase:

• Solvent A: Methanol:Water (90:10 v/v)

• Solvent B: Methyl tert-butyl ether (MTBE) or Acetone

Gradient Method:

Time (min)	% A	% B	Flow Rate (mL/min)
0.0	100	0	1.0
20.0	80	20	1.0
30.0	20	80	1.0

| 35.0 | 100 | 0 | 1.0 |

Visualized Workflows

Experimental Decision Tree

Caption: Decision matrix for selecting between Ag-HPLC (specificity) and C30-HPLC (accessibility).

Silver-Ion Separation Mechanism

Caption: Mechanistic model of Ag+ interaction. Isomers closer to the carboxyl head group typically bind stronger.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Peak Co-elution	Insufficient Ag+ interaction	Decrease % Modifier (Solvent B) in Ag-HPLC. Lower temperature to 10-15°C to stabilize Ag- complexes.
Baseline Drift (Ag-HPLC)	Ag+ leaching	Ensure mobile phase is strictly anhydrous. Install a saturator column if necessary.
Low Sensitivity (UV)	Incomplete derivatization	Check reagent freshness (2-bromoacetophenone). Ensure excess triethylamine is used.
Retention Shift	Column aging	Ag-columns have shorter lifespans. Store in hexane when not in use. Do not flush with water.

References

• Christie, W. W. (2025). Silver Ion Chromatography and Lipids. AOCS Lipid Library. [Link]

• Adlof, R. O. (2004).[3] Separation of cis and trans geometric isomers of fatty acid methyl esters by silver ion HPLC. Journal of Chromatography A, 1033(2), 369-371.

• Nikolova-Damyanova, B. (2018). Retention of lipids in silver ion chromatography.
• Momchilova, S. & Nikolova-Damyanova, B. (2003). Stationary phases for silver ion chromatography of lipids.

Sources

• 1. mdpi.com [mdpi.com]
• 2. analytics-shop.com [analytics-shop.com]
• 3. addi.ehu.es [addi.ehu.es]
• 4. mz-at.de [mz-at.de]
• 5. aocs.org [aocs.org]

Precision Lipidomics: Protocol for Using 8-Eicosenoic Acid as a Non-Deuterated Internal Standard

Introduction: The Isomer Challenge in Lipid Quantification

In quantitative lipidomics, the "Gold Standard" for normalization is the use of stable isotope-labeled internal standards (e.g., deuterated analogs). However, for broad profiling of fatty acids (FAs), acquiring deuterated standards for every chain length and unsaturation degree is cost-prohibitive and logistically complex.

This guide details the validation and application of cis-8-Eicosenoic acid (20:1n-12) as a robust, cost-effective non-deuterated internal standard (IS).

Why 8-Eicosenoic Acid?

• Exogenous Nature: It is structurally distinct from the common mammalian endogenous isomer, Gondoic acid (cis-11-20:1n-9) , and the precursor to arachidonic acid, cis-8,11,14-20:3 . It is rarely found in human plasma or tissue, making it an ideal "blank" marker.

• Chemical Mimicry: It shares nearly identical extraction coefficients and ionization properties with long-chain monounsaturated fatty acids (LC-MUFAs), ensuring it accurately tracks recovery losses during sample preparation.

• Chromatographic Resolution: With appropriate column chemistry (high polarity), it elutes distinctly from endogenous C20 isomers, allowing for precise peak integration.

Experimental Design & Pre-Requisites[1]

Critical Reagents

• Internal Standard: cis-8-Eicosenoic Acid (Free Acid or Methyl Ester depending on workflow). Purity >98%.

• Extraction Solvent: MTBE (Methyl tert-butyl ether) – Preferred over Chloroform for safety and cleaner phase separation.

• Derivatization Reagent: 1.25 M HCl in Methanol (anhydrous).

• GC Column: High-Polarity Biscyanopropyl Polysiloxane (e.g., SP-2560, CP-Sil 88, or DB-23).

  • Warning: Standard non-polar columns (e.g., DB-5, HP-5) will not sufficiently resolve cis-8-20:1 from cis-11-20:1.

Stock Solution Preparation[2][3]

• Primary Stock: Dissolve 10 mg of cis-8-Eicosenoic acid in 10 mL of Ethanol (1 mg/mL). Store at -20°C under Argon.

• Working Spiking Solution: Dilute Primary Stock to 50 µg/mL in Ethanol.

  • Target Spike: Aim for a final concentration on-column that yields a signal-to-noise ratio (S/N) > 100, typically matching the lower 25th percentile of endogenous lipid abundance to prevent detector saturation.

Workflow Visualization

The following diagram outlines the critical "Spike-Before-Extract" logic required for valid normalization.

Figure 1: Critical workflow emphasizing the addition of the Internal Standard prior to extraction to account for recovery losses.

Detailed Protocol: Sample Preparation & Analysis

Phase A: MTBE Extraction (High-Throughput Compatible)

Rationale: MTBE forms the upper phase (unlike Chloroform), making robotic handling easier and reducing contamination from the protein pellet.

• Sample Aliquot: Place 50 µL of plasma or 10 mg of homogenized tissue into a glass centrifuge tube.

• IS Addition (CRITICAL): Add 20 µL of Working Spiking Solution (cis-8-20:1) . Vortex gently for 10 seconds. Allow to equilibrate for 5 minutes on ice.

• Solvent Addition: Add 1.5 mL Methanol . Vortex 1 min.

• Lipid Solubilization: Add 5.0 mL MTBE . Incubate on an orbital shaker for 1 hour at room temperature.

• Phase Separation: Add 1.25 mL MS-grade Water to induce phase separation. Vortex 1 min.

• Centrifugation: Spin at 1,000 x g for 10 minutes.

• Collection: Collect the top organic layer (MTBE containing lipids) into a clean glass tube.

• Drying: Evaporate solvent under a gentle stream of Nitrogen at 30°C.

Phase B: FAME Derivatization

Rationale: Fatty acids must be methylated to become volatile for GC analysis. Acid-catalyzed methylation is chosen to transesterify both free fatty acids and esterified lipids (TAGs, Phospholipids).

• Reconstitution: Dissolve dried lipid film in 500 µL Toluene.

• Reaction: Add 1 mL 1.25 M HCl in Methanol .

• Incubation: Cap tightly (Teflon-lined cap) and heat at 80°C for 1 hour .

• Quench: Cool to room temperature. Add 1 mL 5% NaCl (aq).

• Extraction of FAMEs: Add 1 mL Hexane . Vortex vigorously. Centrifuge to separate.[1]

• Final Vialing: Transfer the top Hexane layer to a GC vial with a glass insert.

Phase C: GC-MS Instrumental Method

Rationale: Separation of cis-8 (IS) from cis-11 (Endogenous) requires a specific temperature gradient on a polar column.

Parameter	Setting
Column	SP-2560 (100 m × 0.25 mm × 0.20 µm) or equivalent high-polarity phase.
Carrier Gas	Helium, Constant Flow 1.0 mL/min.
Inlet	Split/Splitless (Split 10:1 recommended for plasma), 250°C.
Oven Program	1. 140°C (Hold 5 min) 2. Ramp 4°C/min to 240°C 3. 240°C (Hold 15 min)
MS Source	230°C, EI Mode (70 eV).
Scan Range	Full Scan: m/z 50–550 (for identification). SIM: m/z 74, 87, 292 (FAME characteristic ions).

Data Analysis & Quantification

Identification Strategy

The cis-8-Eicosenoic FAME will elute before the cis-11-Eicosenoic (Gondoic) FAME.

• Target Ion: m/z 292 (Molecular Ion usually visible), m/z 74 (McLafferty rearrangement).

• Retention Time Verification: You must run a pure standard of cis-8-20:1 and cis-11-20:1 separately during method setup to establish relative retention times (RRT).

Quantification Equation

Calculate the concentration of endogenous fatty acids (

) using the following equation:

Where:

• = Integrated peak area of the target lipid.
• = Integrated peak area of cis-8-Eicosenoic acid.
• = Concentration of IS added to the sample.
• = Response Factor. For FAMEs of similar chain length (C18-C22), is often acceptable for relative profiling. For absolute quantitation, determine RF experimentally using a standard mix (e.g., Supelco 37 Component Mix).

Validation & Quality Control

To ensure the "Trustworthiness" of this protocol, perform the following checks:

• The "Blank" Matrix Test: Run an extraction of your biological matrix (e.g., pooled plasma) without spiking the IS.

  • Pass Criteria: No peak should be detected at the cis-8-20:1 retention time. If a peak exists, the matrix contains endogenous cis-8-20:1, and this standard is unsuitable for that specific tissue type.

• Linearity: Spike increasing concentrations of cis-8-20:1 (10–200 µM) into water and extract. Plot Area vs. Concentration.

  should be > 0.99.[2]

• Recovery Check: Compare the Area of IS spiked before extraction vs. IS spiked into a clean solvent vial after extraction.

  • Target: >80% Recovery.

References

• LIPID MAPS® Lipidomics Gateway. (2023). Structure Database: 8(Z)-eicosenoic acid. Retrieved from [Link]

• Matyash, V., et al. (2008). Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics. Journal of Lipid Research, 49(5), 1137–1146. Retrieved from [Link]

• Christie, W. W. (1989). Gas Chromatography and Lipids: A Practical Guide. The Oily Press. (Digital Archive via Lipid Library). Retrieved from [Link]

• Delmonte, P., et al. (2011).[3] Separation characteristics of fatty acid methyl esters using SLB-IL111, a new ionic liquid coated capillary gas chromatographic column. Journal of Chromatography A, 1218(32), 545-554. Retrieved from [Link]

Sources

• 1. lipidmaps.org [lipidmaps.org]
• 2. researchgate.net [researchgate.net]
• 3. db-thueringen.de [db-thueringen.de]

Application Note: Preparation of 8(Z)-Eicosenoic Acid Reagents for Cell Culture

Abstract & Core Directive

This guide details the preparation of 8(Z)-eicosenoic acid (CAS: 76261-96-6) for in vitro applications. Unlike water-soluble reagents, long-chain fatty acids (LCFAs) function as amphipathic molecules that form micelles or precipitate in aqueous media, leading to inconsistent cellular uptake and cytotoxicity.

The Solution: This protocol utilizes Bovine Serum Albumin (BSA) as a physiological carrier.[1] By conjugating 8-eicosenoic acid to fatty-acid-free BSA, we mimic the in vivo transport mechanism of non-esterified fatty acids (NEFAs) in plasma, ensuring bioavailability and minimizing solvent toxicity.

Scientific Rationale (E-E-A-T)

The Hydrophobicity Challenge

8-Eicosenoic acid is a monounsaturated fatty acid (C20:1).[2] In cell culture media (pH 7.4), it exists primarily as a carboxylate anion. However, its long hydrocarbon tail renders it practically insoluble in water (< 10 µM).

• Direct Addition Failure: Adding ethanolic stocks directly to media causes rapid precipitation or the formation of oil droplets. This results in "hot spots" of high concentration that kill cells via detergent effects rather than metabolic signaling.

• The Albumin Carrier: Albumin possesses high-affinity hydrophobic pockets (3–7 binding sites per molecule) that sequester the fatty acid tail while keeping the complex soluble. This method (Fatty Acid-BSA Complexing) is the gold standard for lipid delivery.

Critical Reagent Selection

• Isomer Specificity: Ensure the use of cis-8-eicosenoic acid (8(Z)-eicosenoic acid). Trans-isomers or positional isomers (e.g., 11-eicosenoic/Gondoic acid) have distinct biological activities.

• BSA Purity: You must use "Fatty Acid-Free" (FAF) or "Defatted" BSA. Standard Fraction V BSA contains endogenous lipids that will alter the molar ratio and introduce confounding variables (e.g., arachidonic acid contamination).

Materials & Reagents

Component	Specification	Recommended Source / CAS
Target Lipid	8(Z)-Eicosenoic Acid (≥98%)	CAS: 76261-96-6
Carrier Protein	BSA, Fatty Acid-Free, Low Endotoxin	Roche/Sigma (Fraction V, Cold Alcohol Precipitated)
Solvent A	Ethanol (Absolute, 200 Proof)	Cell Culture Grade
Solvent B	150 mM NaCl or PBS (pH 7.[3]4)	Sterile, Endotoxin-Free
Inert Gas	Nitrogen or Argon	For purging stock vials to prevent oxidation

Experimental Protocol

Phase 1: Preparation of Stock Solutions

Goal: Create a stable, high-concentration lipid stock and a receptive BSA carrier solution.

• 8-Eicosenoic Acid Stock (100 mM):

  • Dissolve pure 8-eicosenoic acid oil/crystals in 100% Ethanol .

  • Calculation: Molecular Weight ≈ 310.5 g/mol . To make 1 mL of 100 mM stock, dissolve 31.05 mg in 1 mL Ethanol.

  • Storage: Purge with N₂ gas, seal tightly, and store at -20°C. (Stable for <3 months).

• BSA Carrier Solution (2.0 mM / ~13.2% w/v):

  • Dissolve Fatty Acid-Free BSA in 150 mM NaCl or PBS.

  • Calculation: MW of BSA ≈ 66,430 Da. To make 10 mL of 2 mM BSA, dissolve 1.33 g BSA in 10 mL saline.

  • Procedure: Add BSA powder to saline slowly while stirring. Do not vortex (causes foaming/denaturation). Filter sterilize (0.22 µm) once dissolved.[4]

Phase 2: Conjugation (The "Dropwise" Method)

Goal: Complex the fatty acid to BSA at a defined Molar Ratio (typically 4:1 or 2:1 FA:BSA).

• Target: 4:1 Ratio (4 molecules of fatty acid per 1 molecule of albumin).

• Final Concentration: 4 mM Fatty Acid / 1 mM BSA.

Step-by-Step Workflow:

• Warm the BSA: Place 5 mL of the 2 mM BSA Solution in a 37°C water bath with a small magnetic stir bar. Stir gently.

• Prepare Lipid Aliquot: Dilute the 100 mM 8-eicosenoic acid stock to 20 mM using Ethanol (e.g., 200 µL stock + 800 µL EtOH). This intermediate dilution prevents shock-precipitation.

• Conjugation:

  • While stirring the BSA at 37°C, add 1 mL of the 20 mM Lipid Solution dropwise.

  • Rate: Add ~50 µL every 30 seconds. The solution may turn slightly cloudy initially but should clear as the BSA binds the lipid.

• Incubation: Cover and stir at 37°C for 60 minutes . This allows the lipid to enter the hydrophobic binding pockets.

• Final Adjustment:

  • Total Volume ≈ 6 mL.

  • Final [FA] ≈ 3.33 mM.

  • Final [BSA] ≈ 1.66 mM.

  • Final [Ethanol] ≈ 16%.

• Dilution & Filtration: Dilute this concentrate with warm culture media or PBS to your working stock concentration (e.g., 1 mM FA). Filter sterilize (0.22 µm) immediately.

• Storage: Aliquot and freeze at -20°C. Avoid repeated freeze-thaw cycles.

Self-Validating Quality Control

To ensure the reagent is active and non-toxic due to preparation errors, run these checks:

QC Check	Method	Acceptance Criteria
Solubility	Visual Inspection	Solution must be clear or slightly opalescent.[3][4] No floating oil droplets or white precipitate.
Cytotoxicity	MTT / LDH Assay	Treat cells with BSA-only vehicle vs. FA-BSA .[3] If BSA-only kills cells, the BSA stock is toxic (endotoxin/denatured).
Concentration	NEFA Kit (Colorimetric)	Verify the actual Free Fatty Acid concentration in the filtrate to ensure no lipid was lost on the filter.

Visualization: Conjugation Workflow

The following diagram illustrates the critical path for generating the conjugate, emphasizing the temperature and stirring requirements to avoid precipitation.

Figure 1: Critical workflow for solubilizing 8-eicosenoic acid via BSA complexation. Note the temperature control (37°C) to maintain BSA conformation.

Application Notes & Troubleshooting

Molar Ratio Impact

The biological effect of the fatty acid depends heavily on the FA:BSA molar ratio .

• Low Ratio (1:1 to 2:1): Represents "fed" state physiology. Lipid is tightly bound; uptake is slow and receptor-mediated.

• High Ratio (4:1 to 6:1): Represents "pathological/fasting" state. Higher concentration of unbound (free) fatty acid. Warning: Ratios > 5:1 often induce apoptosis (lipotoxicity) regardless of the specific fatty acid type.

Solvent Limits

The final cell culture medium usually tolerates up to 0.1% - 0.5% Ethanol .

• In the protocol above, the concentrate has ~16% Ethanol.

• Dilution Example: To treat cells at 100 µM , dilute the concentrate (3.33 mM) 1:33 into media.

• Final Ethanol = 16% / 33 ≈ 0.48% . This is acceptable for most lines (e.g., HeLa, HEK293), but sensitive primary cells may require evaporating the ethanol from the stock before adding BSA (using N₂ stream).

References

• SpectraBase. (n.d.).[5] cis-8-Eicosenoic acid Properties and Spectra. Retrieved October 24, 2023, from [Link]

• Alsabeeh, N., et al. (2018).[5] Cell Culture Models of Fatty Acid Overload: Problems and Solutions. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. Retrieved from [Link]

Sources

• 1. General Lipid/BSA Solubilization Protocol For Cell Delivery [sigmaaldrich.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Exposome-Explorer - 8-Eicosenoic acid (cis-20:1n-12) (Compound) [exposome-explorer.iarc.fr]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

improving peak resolution of cis-8-eicosenoic acid isomers

Technical Support Center: Advanced Lipidomics & Isomer Resolution Subject: Optimization of cis-8-Eicosenoic Acid (20:1 n-12) Peak Resolution Ticket ID: #LIPID-20-1-ISO-001 Assigned Scientist: Dr. A. Vance, Senior Application Scientist

Introduction

Welcome to the Advanced Lipidomics Support Center. You are likely accessing this guide because standard FAME (Fatty Acid Methyl Ester) analysis has failed to resolve cis-8-eicosenoic acid from its abundant isobaric neighbors, specifically Gondoic acid (cis-11-20:1) or Paullinic acid (cis-13-20:1).

In mono-unsaturated fatty acid (MUFA) analysis, the "20:1 cluster" is notoriously difficult. The shift of a double bond by a single carbon (regioisomerism) alters the dipole moment so minimally that standard non-polar columns (e.g., DB-5, HP-1) see these molecules as identical. To resolve cis-8, we must exploit three specific levers: Polarity-driven selectivity , Thermal band focusing , and Orthogonal mass spectral verification .

Module 1: Chromatographic Selectivity (The "Co-elution" Crisis)

Q: I am using a standard PEG (Wax) column. Why are my 20:1 isomers merging into a single shoulder peak?

A: Polyethylene Glycol (PEG) columns separate primarily by chain length and degree of unsaturation, but they lack the specific dipole-dipole interaction strength required to separate positional isomers like cis-8 and cis-11.

The Solution: You must switch to a Biscyanopropyl Polysiloxane phase or an Ionic Liquid phase.

• Biscyanopropyl Phases (SP-2560, CP-Sil 88, HP-88): These highly polar columns possess strong dipole moments that interact with the

  -electrons of the double bond. The strength of this interaction changes slightly depending on the steric accessibility of the double bond (positional isomerism).

• Ionic Liquid Phases (SLB-IL100): Recent data suggests that ionic liquid columns (1,9-di(3-vinyl-imidazolium)nonane bis(trifluoromethyl)sulfonylimidate) offer superior resolution for the 20:1 cluster compared to traditional cyanopropyl phases, specifically resolving the difficult n-13 and n-11 pair, which implies high efficacy for the n-12 (cis-8) isomer.

Comparative Selectivity Table:

Column Type	Stationary Phase	Resolution Mechanism	Suitability for cis-8
PEG (Wax)	Polyethylene Glycol	H-bonding / Dispersion	Poor (Co-elution likely)
High Polarity	100% Biscyanopropyl Polysiloxane	Dipole-Dipole	High (Standard for cis/trans)
Ionic Liquid	SLB-IL100	Multi-modal (Dipole/Ionic)	Superior (Best for positional isomers)

Module 2: Thermal Optimization (The "Shoulder" Peak)

Q: I have switched to a 100m SP-2560 column, but cis-8 is still a shoulder on the cis-11 peak. How do I fix this?

A: Geometric and positional isomers require isothermal conditions or extremely shallow gradients to maximize the interaction time with the stationary phase stationary phase. Fast ramps destroy the delicate separation factors (

) achieved by high-polarity columns.

Protocol: The "Isothermal Plateau" Method

• Injection: 250°C, Split 1:50 (to prevent column overload).

• Initial Ramp: Fast ramp (20°C/min) to 170°C.

• The Critical Hold: Hold isothermally at 180°C for 30–40 minutes.

  • Why? Research indicates that at 180°C, the resolution between positional isomers in the C18 and C20 regions is maximized on cyanopropyl columns. Higher temperatures (190°C+) cause peak convergence.

• Elution Order Verification: On these phases, the general elution order for 20:1 isomers is usually from the carboxyl end outwards (e.g.,

  5 elutes after 11). However, cis-8 (an "even" isomer) is rare; verify its position relative to cis-11 (Gondoic).

Module 3: Orthogonal Verification (The "Identity" Crisis)

Q: I see a small peak separated from Gondoic acid. How do I prove it is cis-8-20:1 and not a trans isomer or C20:2?

A: Standard GC-MS (EI) of FAMEs is insufficient for locating double bonds. The electron impact causes the double bond to migrate along the chain, producing identical spectra for different isomers.

The Solution: Derivatization into 3-Pyridylcarbinol (Picolinyl) Esters .

Mechanism: The nitrogen atom in the pyridine ring abstracts a hydrogen atom from the alkyl chain during ionization.[1] This creates a radical site that stabilizes the charge at the double bond, preventing migration. This results in "diagnostic ions" 26 atomic mass units (amu) apart at the site of unsaturation.

Protocol: Picolinyl Ester Preparation

• Hydrolyze lipid extract to free fatty acids.

• React with thionyl chloride to form acid chlorides.[1]

• Add 1% solution of 3-pyridylcarbinol in acetonitrile.

• Analyze via GC-MS.[2][3][4] Look for the gap of 26 amu between fragments

  234 and 260 (indicating 8 position).

Module 4: Advanced Separation (The "Nuclear" Option)

Q: My sample matrix is too complex (e.g., fish oil or transgenic seed oil). GC alone isn't working.

A: You need Silver-Ion (Argentation) Chromatography as a pre-fractionation step.

Logic: Silver ions (

) form reversible charge-transfer complexes with the -electrons of double bonds.

• Separation Basis: Number of double bonds > Geometry (cis/trans) > Position.

• Workflow: Use Ag-Ion SPE cartridges or Ag-HPLC to separate the "Monoene" fraction (containing all 20:1 isomers) from Saturated and Polyunsaturated fatty acids. Injecting only the monoene fraction into the GC-FID/MS eliminates noise and overlapping interferences.

Visualizing the Workflow

The following diagram illustrates the decision matrix for resolving difficult MUFA isomers.

Caption: Decision tree for troubleshooting co-eluting fatty acid isomers, moving from column selection to orthogonal chemical derivatization.

References

• Delmonte, P., et al. (2011). "Gas chromatography of cis-eicosenoic acid positional isomers on an ionic liquid SLB-IL100 stationary phase." Journal of Chromatography A.

• Christie, W. W. (1998). "Gas chromatography-mass spectrometry methods for structural analysis of fatty acids." Lipids.[5][6][7]

• Ratnayake, W. M. N., et al. (2006). "Temperature-sensitive resolution of cis- and trans-fatty acid isomers of partially hydrogenated vegetable oils on SP-2560 and CP-Sil 88 capillary columns." Journal of AOAC International.

• AOCS Official Method Ce 1h-05. (2005). "Determination of cis-, trans-, Saturated, Monounsaturated and Polyunsaturated Fatty Acids in Vegetable or Non-Ruminant Animal Oils and Fats by Capillary GLC Method."

Sources

• 1. Picolinyl esters for the structural determination of fatty acids by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. jeol.com [jeol.com]
• 4. mdpi.com [mdpi.com]
• 5. agilent.com [agilent.com]
• 6. jsbms.jp [jsbms.jp]
• 7. Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing 8-Eicosenoic Acid Standards

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for the long-term stabilization and effective use of 8-eicosenoic acid analytical standards. By integrating foundational chemical principles with validated laboratory protocols, this document serves as a primary support center for troubleshooting common issues and ensuring the integrity of your experimental data.

Foundational Principles: Understanding the Instability of 8-Eicosenoic Acid

8-Eicosenoic acid is a long-chain, monounsaturated omega-12 fatty acid. Its utility as an analytical standard is entirely dependent on its chemical purity. The primary challenge to its long-term use is its susceptibility to oxidative degradation, a process commonly known as lipid peroxidation or autoxidation.[1][2]

The core of this instability lies in the single C=C double bond at the eighth carbon position. The hydrogen atoms on the carbons adjacent to this double bond (the allylic carbons) have lower bond dissociation energies, making them susceptible to abstraction by free radicals.[3] This initiates a free-radical chain reaction, which, in the presence of oxygen, leads to the formation of lipid hydroperoxides. These primary oxidation products are unstable and decompose into a variety of secondary oxidation products, including aldehydes, ketones, and shorter-chain fatty acids.[1][4] These degradation products are the source of unexpected peaks in analytical runs and are responsible for the quantitative loss of the parent compound.

Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the handling and stability of 8-eicosenoic acid standards.

Q1: What is the primary cause of 8-eicosenoic acid degradation? A1: The primary cause is lipid peroxidation, a chemical process where the fatty acid reacts with oxygen in a free-radical chain reaction.[2][5] This process is accelerated by exposure to heat, light (especially UV), and the presence of metal ions (e.g., copper and iron), which can act as catalysts.[6][7]

Q2: How can I visually or physically determine if my standard has degraded? A2: Advanced degradation can sometimes be detected by a noticeable change in the physical properties of the standard. A neat oil standard might change from colorless or pale yellow to a darker yellow or brown.[8] You may also detect a rancid or "off" odor. However, significant degradation can occur long before these signs are apparent. The only definitive way to assess purity is through analytical methods like chromatography.

Q3: What is the expected shelf-life of an 8-eicosenoic acid standard? A3: The shelf-life is highly dependent on storage conditions. A manufacturer may guarantee stability for several years when stored unopened as a neat compound at -20°C or below.[9] However, once the standard is opened and particularly after it is dissolved into a stock solution, its stability is significantly reduced. A properly prepared and stored stock solution (see protocols below) can be stable for months, but frequent use and exposure to air will shorten this timeframe dramatically. Studies on similar fatty acids show that storage at -80°C provides excellent long-term stability for up to 10 years with minimal degradation.[10]

Q4: I analyze my samples using Gas Chromatography (GC). Do I need to derivatize the 8-eicosenoic acid standard? A4: Yes. For GC analysis, fatty acids are typically converted to their more volatile fatty acid methyl esters (FAMEs) through a process called esterification or transesterification.[11] This improves peak shape and prevents thermal degradation in the GC inlet. Direct injection of free fatty acids can lead to poor chromatographic performance.

Troubleshooting Guide: Diagnosing Common Experimental Issues

This guide uses a problem-and-solution format to address specific issues you may encounter during your experiments.

Q: My chromatogram shows new, unexpected peaks that were not present when the standard was fresh. What are they? A: These peaks are almost certainly secondary oxidation products. The initial degradation product, a hydroperoxide, is unstable and breaks down into a complex mixture of smaller, more volatile compounds like aldehydes and ketones, as well as shorter-chain acids.[1] This process fundamentally alters the composition of your standard, leading to a decrease in the main 8-eicosenoic acid peak and the appearance of these new impurity peaks.

To illustrate the underlying cause, the following diagram outlines the autoxidation pathway for a monounsaturated fatty acid.

Caption: Autoxidation is a three-stage process that converts the fatty acid into unstable radicals and ultimately a variety of degradation products.

Q: The peak area for my standard is consistently decreasing in my quality control checks. Why is my standard losing concentration? A: This is a direct consequence of the degradation process shown above. As the parent 8-eicosenoic acid molecule is converted into hydroperoxides and secondary products, its own concentration necessarily decreases. This leads to inaccurate standard curves and an overestimation of the analyte concentration in your unknown samples. This underscores why proactive stabilization is critical for quantitative accuracy.

Q: I'm using an appropriate solvent, but my stock solution has turned cloudy or hazy. What does this mean? A: Cloudiness or precipitation in a fatty acid solution stored at low temperatures can indicate that the concentration exceeds its solubility limit in that solvent at that temperature. However, if the solution was previously clear under the same conditions, this could be a sign of advanced degradation where the resulting oxidation products have lower solubility. It is also possible that water has condensed into your solution from repeated freeze-thaw cycles, reducing the solubility of the nonpolar fatty acid. In either case, the standard's integrity is compromised, and a fresh stock should be prepared.

The following workflow provides a logical path for troubleshooting issues with your standard.

Caption: A decision tree to systematically diagnose potential issues with 8-eicosenoic acid standard stability.

Best Practices & Protocols for Long-Term Stabilization

Adhering to strict preparation and storage protocols is the most effective strategy for ensuring the long-term viability of your 8-eicosenoic acid standards.

Protocol 1: Preparation of a Stabilized Stock Solution

This protocol describes how to prepare a 10 mg/mL stock solution in ethanol with an antioxidant.

Materials:

• 8-Eicosenoic Acid (neat standard)

• 200-proof, ACS grade Ethanol (or other suitable solvent)

• Butylated Hydroxytoluene (BHT)

• Inert gas (Argon or Nitrogen)

• 10 mL amber glass volumetric flask

• Gas-tight syringe

• Analytical balance

Procedure:

• Prepare Antioxidant-Solvent: Dissolve BHT in ethanol to a final concentration of 0.05% (w/v). For example, add 5 mg of BHT to a 10 mL volumetric flask and bring to volume with ethanol. BHT is a phenolic antioxidant that acts as a free radical scavenger, effectively terminating the propagation step of lipid oxidation.[12]

• Weigh Standard: Allow the vial of neat 8-eicosenoic acid to equilibrate to room temperature for at least 30 minutes before opening to prevent water condensation. Accurately weigh approximately 100 mg of the standard directly into a 10 mL amber glass volumetric flask.

• Dissolution: Add approximately 5 mL of the BHT-containing ethanol to the flask. Gently swirl to dissolve the fatty acid completely.

• Final Volume: Once fully dissolved, bring the flask to the 10 mL mark with the BHT-containing ethanol. Cap securely and invert several times to ensure a homogenous solution.

• Inert Atmosphere: Immediately before storage, gently flush the headspace of the flask with a stream of inert gas (Argon or Nitrogen) for 20-30 seconds to displace oxygen.[13] Reseal the flask tightly.

Protocol 2: Aliquoting for Daily Use and Long-Term Storage

Never work directly from a primary stock solution for daily experiments. Prepare single-use aliquots to prevent contamination and repeated exposure of the entire stock to air and temperature fluctuations.

Materials:

• Stabilized stock solution (from Protocol 1)

• 2 mL amber glass vials with PTFE-lined screw caps

• Inert gas (Argon or Nitrogen)

• Pipettes

Procedure:

• Prepare Vials: Arrange the required number of 2 mL amber vials in a rack.

• Purge Vials: Flush each vial with inert gas for 10-15 seconds to create an oxygen-free environment.

• Aliquot: Dispense a small, usable volume (e.g., 100-200 µL) of the stabilized stock solution into each purged vial. This volume should be sufficient for a single day's experiments.

• Purge Headspace: Before sealing, flush the headspace of each filled aliquot vial with inert gas for another 10-15 seconds.

• Seal and Store: Immediately and tightly seal each vial with a PTFE-lined cap. Label clearly with the compound name, concentration, and date of preparation.

• Storage: Store all aliquots at -80°C for optimal long-term stability.[10] For short-term use (less than one month), -20°C is acceptable.

Data Summary: Impact of Storage Conditions on Stability

The following table summarizes the expected impact of different storage parameters on the stability of monounsaturated fatty acid standards, based on established principles of lipid chemistry.

Parameter	Condition A (Poor Practice)	Condition B (Good Practice)	Condition C (Best Practice)	Rationale & Causality
Temperature	4°C (Refrigerator)	-20°C (Standard Freezer)	-80°C (Ultra-Low Freezer)	Lower temperatures drastically reduce the rate of chemical reactions, including oxidation. Storage at -80°C effectively halts degradation for extended periods.[10]
Atmosphere	Standard Air (21% O₂)	Headspace flushed with N₂	Headspace flushed with Argon	Oxygen is a required reactant for lipid peroxidation. Removing it via an inert gas blanket directly prevents the propagation of the oxidative chain reaction.[13]
Container	Clear Polypropylene Tube	Amber Glass Vial	Amber Glass Vial w/ PTFE Cap	Amber glass blocks UV light, a catalyst for oxidation. Glass is less reactive than plastic, and PTFE-lined caps provide a superior seal against oxygen ingress.
Antioxidant	None	0.01% BHT	0.05% BHT or Tocopherol	Antioxidants act as radical scavengers, donating a hydrogen atom to terminate the chain reaction. This provides a crucial chemical defense against residual oxygen.[6][12]
Expected Purity after 6 Months	< 90%	> 98%	> 99.5%	The combination of optimal conditions synergistically protects the standard from all major degradation pathways, ensuring its integrity for quantitative analysis.

References

• EICOSENOIC ACID - Ataman Kimya. [Link]

• Fatty acid degradation - Wikipedia. [Link]

• The Essential Guide to Fatty Acid Analysis - Eurofins USA. [Link]

• Solvent solutions: comparing extraction methods for edible oils and proteins in a changing regulatory landscape. Part 5: Impacts on the oil quality | OCL - Oilseeds and fats, Crops and Lipids. [Link]

• Stabilization of Fish Oil with Naturally Sourced Antioxidants - Kalsec. [Link]

• Long-term fatty acid stability in human serum cholesteryl ester, triglyceride, and phospholipid fractions - NIH. [Link]

• Safety Data Sheet: Oleic acid - Carl ROTH. [Link]

• Pathways for the Degradation of Fatty Acids in Bacteria | Request PDF - ResearchGate. [Link]

• Mechanisms of Lipid Oxidation. [Link]

• Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - NIH. [Link]

• Lipid oxidation in foods and its implications on proteins - PMC - NIH. [Link]

• Lipid peroxidation - Wikipedia. [Link]

• A simplified method for analysis of polyunsaturated fatty acids - PMC - NIH. [Link]

• Antioxidants used in oils, fats and fatty foods - ResearchGate. [Link]

• Lipid oxidation mechanism- review of initiation, propagation, and termination - YouTube. [Link]

• The stability of blood fatty acids during storage and potential mechanisms of degradation: A review - PubMed. [Link]

• Use of Natural Antioxidants to Stabilize Fish Oil Systems | Request PDF - ResearchGate. [Link]

Sources

• 1. Lipid oxidation in foods and its implications on proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipid peroxidation - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. Mechanisms of Lipid Oxidation [case.edu]
• 5. The stability of blood fatty acids during storage and potential mechanisms of degradation: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Stabilization of Fish Oil with Naturally Sourced Antioxidants | Kalsec [kalsec.com]
• 7. researchgate.net [researchgate.net]
• 8. fishersci.com [fishersci.com]
• 9. caymanchem.com [caymanchem.com]
• 10. Long-term fatty acid stability in human serum cholesteryl ester, triglyceride, and phospholipid fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Essential Guide to Fatty Acid Analysis - Eurofins USA [eurofinsus.com]
• 12. researchgate.net [researchgate.net]
• 13. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

optimizing methylation protocols for 8-eicosenoic acid analysis

Technical Support Center: Optimizing Methylation Protocols for 8-Eicosenoic Acid Analysis

• Analyte: 8-Eicosenoic Acid (cis-20:1 n-12)[1][2]

• Primary Application: Lipidomics, Metabolic Engineering, Biomarker Discovery

• Document ID: TS-LIPID-201-N12[1]

• Version: 2.4

Executive Summary & Analyte Profile

Why this specific guide? 8-Eicosenoic acid (cis-20:1 n-12) is a positional isomer of the more common Gondoic acid (cis-11-eicosenoic, n-9).[1] Standard fatty acid methyl ester (FAME) protocols often fail to distinguish these isomers, leading to misidentification. Furthermore, aggressive methylation conditions can induce double-bond migration, artificially altering the n-12/n-9 ratio.[1]

This guide provides a validated, self-correcting workflow to ensure:

• Structural Integrity: Preventing cis-to-trans isomerization or double-bond migration.[1]

• Complete Derivatization: Converting both free fatty acids (FFAs) and acylglycerols (TAGs).

• Chromatographic Resolution: Separating the n-12 isomer from n-9 and n-7 interferences.

The "Golden Standard" Protocol: Two-Step Methylation[1]

Senior Scientist Note: Avoid using Boron Trifluoride (BF3) as your primary choice for high-sensitivity isomer analysis unless speed is critical. BF3-methanol is Lewis-acid aggressive and can generate methoxy-artifacts across the double bond.[1] For 8-eicosenoic acid, we recommend a sequential Base-Acid method.

Workflow Visualization

Figure 1: The sequential NaOMe/HCl workflow ensures total lipid conversion without the isomerization risks associated with prolonged high-heat acid digestion.

Detailed Methodology

Reagents:

• Solvent A: 0.5 M Sodium Methoxide (NaOMe) in anhydrous methanol.

• Solvent B: 1.25 M HCl in methanol (freshly prepared or ampouled).

• Extraction Solvent: Hexane (GC grade).

• Internal Standard: C21:0 (Heneicosanoic acid) or C23:0 (Tricosanoic acid) methyl ester. Avoid C19:0 as it may co-elute with C20 isomers on short columns.

Protocol:

• Lipid Extraction: Extract total lipids using the Folch method (Chloroform:Methanol 2:1).[3] Evaporate solvent under N2 stream.

• Base Transesterification: Add 1 mL Solvent A . Vortex. Heat at 50°C for 10 minutes .

  • Mechanism:[3] Rapidly converts Triglycerides (TAGs) and Phospholipids (PLs) to FAMEs. Does not touch Free Fatty Acids (FFAs).

• Acid Esterification: Add 1.5 mL Solvent B . Vortex. Heat at 80°C for 15-20 minutes .

  • Mechanism:[3] Methylates the remaining FFAs and neutralizes the base.

• Extraction: Cool to room temperature. Add 1 mL Hexane and 1 mL saturated NaCl water .

• Phase Separation: Vortex vigorously (1 min). Centrifuge (2000 rpm, 3 min).

• Recovery: Transfer the upper hexane layer (containing FAMEs) to a GC vial.

Troubleshooting & Optimization (Q&A)

Category A: Isomer Resolution & Identification

Q: I see three peaks in the C20:1 region. Which one is 8-eicosenoic acid (n-12)? A: On standard non-polar columns (e.g., DB-1, DB-5), these isomers will likely co-elute or overlap.[1] You must use a high-polarity cyanopropyl column (e.g., DB-23, SP-2560, or CP-Sil 88).[1]

Elution Order (Typical on SP-2560):

• cis-11-Eicosenoic (n-9, Gondoic)[1]

• cis-8-Eicosenoic (n-12)[1][2]

• cis-5-Eicosenoic (n-15)[1]

Note: The elution order can shift depending on the exact column phase and temperature program. You must validate with a pure standard of cis-8-eicosenoic acid methyl ester (e.g., Cayman Chem #10008588 or similar). [1]

Q: My n-12 peak is tailing into the n-9 peak. A: This is a "column overload" or "temperature ramp" issue.

• Fix 1: Dilute your sample 1:10 in hexane.

• Fix 2: Lower the temperature ramp rate. Use a plateau at 180°C to allow the isomers to interact with the stationary phase.

Category B: Yield & Recovery

Q: My recovery of 8-eicosenoic acid is low (<70%), but C16:0 and C18:0 are fine. A: This indicates an issue with solubility or extraction efficiency of the longer chain LC-MUFAs.

• Cause: C20+ FAMEs are more lipophilic and less volatile. If you use a "flash" evaporation step, they may adhere to the glass walls if not rinsed properly.

• Fix: Ensure the hexane extraction step involves vigorous vortexing. Perform a double extraction (remove hexane, add fresh hexane, vortex again, combine extracts).

• Check Reagents: If using Acid-only methylation, water presence (from old methanol) stops the reaction. Use anhydrous reagents.

Q: Can I use BF3-Methanol to save time? A: Yes, but with strict caveats.

• Risk: BF3 can form methoxy-adducts (M+32 mass shift) if the reaction is too hot (>100°C) or too long (>30 min).

• Protocol Modification: If using BF3 (14%), limit reaction to 60°C for 10 minutes . Do not reflux.

Category C: Artifacts

Q: I see a small peak just before my 8-eicosenoic acid. Is it a trans isomer? A: Likely, yes. Acid-catalyzed methylation at high temperatures (>80°C for >1 hour) can cause cis-to-trans isomerization.[1]

• Test: Run a mild base-only methylation (NaOMe, room temp, 30 min) on a TAG-rich sample. Base catalysis does not cause isomerization. If the small peak disappears in the Base-only run, it was a thermally induced artifact from your acid protocol.

Data Summary: Reagent Comparison

Feature	Base Catalysis (NaOMe)	Acid Catalysis (HCl/H2SO4)	BF3-Methanol	Two-Step (Recommended)
Target Lipids	TAGs, PLs only	TAGs, PLs, FFAs	TAGs, PLs, FFAs	All Lipids
Speed	Fast (10 min)	Slow (1-2 hrs)	Fast (15 min)	Medium (30 min)
Isomerization Risk	None	Moderate (if overheated)	High (if old/concentrated)	Low
Artifacts	None	Charring possible	Methoxy-adducts	Minimal
Safety	Corrosive	Corrosive	Toxic/Lewis Acid	Corrosive

GC Method Parameters (Isomer Resolving)

To separate 8-eicosenoic (n-12) from 11-eicosenoic (n-9), use these parameters:

• Column: Agilent DB-23 or Supelco SP-2560 (60m or 100m x 0.25mm ID x 0.20µm film).[1]

• Carrier Gas: Helium or Hydrogen (Hydrogen provides sharper peaks for isomers).

• Inlet: Split mode (10:1 to 50:1), 250°C.

• Oven Program:

  • 100°C (hold 2 min).

  • Ramp 10°C/min to 175°C.

  • Hold 175°C for 30 minutes (Critical for C20:1 isomer separation).

  • Ramp 5°C/min to 230°C (hold 10 min).

References

• Christie, W. W. (1993).[4] Preparation of ester derivatives of fatty acids for chromatographic analysis. Advances in Lipid Methodology. [The Oily Press].[5] Available at: [Link]

• AOAC Official Method 996.06 . (2000). Fat (Total, Saturated, and Unsaturated) in Foods. Hydrolytic extraction followed by methylation.[6]

• David, F., et al. (2005). Column Selection for the Analysis of Fatty Acid Methyl Esters. Agilent Technologies Application Note 5989-3760EN.[1] Available at: [Link]

• IARC. (n.d.). 8-Eicosenoic acid (cis-20:1n-12) Data. Exposome-Explorer. Available at: [Link]

Sources

• 1. Showing Compound cis-8,11,14,17-Eicosatetraenoic acid (FDB022887) - FooDB [foodb.ca]
• 2. Exposome-Explorer - 8-Eicosenoic acid (cis-20:1n-12) (Compound) [exposome-explorer.iarc.fr]
• 3. jfda-online.com [jfda-online.com]
• 4. ars.usda.gov [ars.usda.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. reddit.com [reddit.com]

Reference Data & Comparative Studies

Technical Comparison: Chromatographic Separation of 8-Eicosenoic vs. 11-Eicosenoic Acid

The following technical guide provides an in-depth comparison of the chromatographic retention and separation of 8-eicosenoic acid and 11-eicosenoic acid . This guide is structured for analytical chemists and researchers requiring precise identification of these positional isomers.

Executive Summary

The accurate quantification of mono-unsaturated fatty acids (MUFAs) often hinges on the ability to resolve positional isomers. 8-Eicosenoic acid (

) and 11-Eicosenoic acid (Gondoic acid, ) share an identical molecular weight and boiling point, rendering them indistinguishable on standard non-polar stationary phases.

Differentiation requires high-polarity cyanopropyl-based capillary columns , where the specific interaction between the stationary phase and the

-electrons of the double bond creates a retention shift based on the distance of the double bond from the carboxyl group.

The Bottom Line: On highly polar columns (e.g., SP-2560, CP-Sil 88), 8-eicosenoic acid elutes before 11-eicosenoic acid.

Chemical Identity & Structural Logic

Understanding the "n-x" (omega) notation is critical for predicting elution behavior in gas chromatography (GC).

Feature	8-Eicosenoic Acid	11-Eicosenoic Acid
Common Name	(Rare; often synthetic or metabolic intermediate)	Gondoic Acid
Systematic Name	cis-8-Eicosenoic acid	cis-11-Eicosenoic acid
Lipid Number	C20:1 n-12	C20:1 n-9
Double Bond Position	(Carbon 8 from carboxyl end)	(Carbon 11 from carboxyl end)
Molecular Formula
Biological Context	Minor component in specific marine/fungal lipids.	Major component in Jojoba oil, Camelina oil, and fish oils.

Chromatographic Theory: The Separation Mechanism

Why Non-Polar Columns Fail

On 100% dimethylpolysiloxane columns (e.g., DB-1, HP-1), retention is governed almost exclusively by vapor pressure (boiling point). Since both isomers are C20 monoenes with virtually identical boiling points, they co-elute as a single peak.

The Polar Column Solution

Cyanopropyl-aryl-polysiloxane phases (e.g., biscyanopropyl) possess strong dipole moments. The stationary phase interacts with the

-electrons of the fatty acid double bond.

• Rule of Thumb: For cis-MUFAs on polar columns, retention time increases as the double bond moves further from the carboxyl group (increasing

  number).

• Mechanism: The steric environment of the double bond closer to the carboxyl group (

  ) slightly reduces the strength of the interaction with the stationary phase compared to the more central/distal position ( ), resulting in earlier elution for the isomer.

Visualization: Separation Logic

Caption: Logical flow determining the necessity of polar stationary phases for positional isomer resolution.

Experimental Protocol: High-Resolution GC-FID Analysis

To achieve baseline resolution, the following protocol utilizes a 100-meter highly polar column. This is the industry standard for detailed FAME (Fatty Acid Methyl Ester) profiling.

A. Sample Preparation (FAME Synthesis)

• Reagents:

  -Methanol (14%), Heptane, Internal Standard (C21:0).

• Procedure:

  • Dissolve 20 mg lipid sample in 1 mL heptane.

  • Add 1 mL

    -Methanol reagent.

  • Incubate at 100°C for 60 minutes (methyl esterification).

  • Cool and add 1 mL

    to stop reaction.

  • Extract FAMEs into the heptane layer; dry over anhydrous

    .

B. GC-FID Instrument Conditions

Parameter	Setting	Rationale
Column	SP-2560 or CP-Sil 88 (100 m 0.25 mm 0.20 µm)	Extreme polarity required for isomer separation.
Carrier Gas	Hydrogen (linear velocity 20 cm/sec) or Helium (20 cm/sec)	Hydrogen provides sharper peaks and faster elution at lower temperatures.
Injector	Split Mode (50:1), 250°C	Prevents column overload; ensures narrow initial band.
Detector	FID (Flame Ionization Detector), 260°C	Universal response for hydrocarbons.
Oven Program	140°C (5 min) Ramp 4°C/min 240°C (15 min)	Slow ramp ensures maximum interaction time for isomer resolution.

Data & Performance Comparison

The following table summarizes the expected retention behavior. Note that absolute retention times (RT) vary by system, so Equivalent Chain Length (ECL) is the preferred metric for cross-lab comparison.

Retention Characteristics (100m SP-2560 Column)

Isomer	Notation	Predicted Elution Order	Relative Retention (vs C18:0)	Resolution Challenge
8-Eicosenoic	C20:1 n-12	1st (Earlier)	~ 1.08 - 1.10	Elutes in the "valley" after C20:0 if temperature is too low.
11-Eicosenoic	C20:1 n-9	2nd (Later)	~ 1.12 - 1.15	Often co-elutes with C20:2n-6 if ramp is too fast.

Critical Observation: In a standard FAME mix run on a polar column:

• C20:0 (Arachidic Acid) elutes first.

• C20:1

  (if present).

• C20:1

  (8-Eicosenoic).

• C20:1

  (11-Eicosenoic / Gondoic).

• C20:1

  (Erucic precursor, rare in C20 form).

Note: The elution order

is consistent with the general rule for polar columns where retention increases with the distance of the double bond from the carboxyl group.

Analytical Workflow Diagram

Caption: Step-by-step analytical workflow for isolating C20:1 isomers.

Troubleshooting & Validation

To ensure the peaks are correctly identified (Trustworthiness):

• Spike Validation: If you suspect a peak is 8-eicosenoic, spike the sample with a pure standard of cis-11-eicosenoic acid. If the peak does not increase in height but a second peak grows (or appears), your unknown is likely the

  or another isomer.

• Mass Spectrometry (GC-MS): While EI-MS spectra for these isomers are very similar (molecular ion m/z 324), the position of the double bond can sometimes be inferred using DMDS (dimethyl disulfide) derivatization , which "locks" the double bond and produces distinct fragmentation patterns indicating the

  position.

• Ag-Ion Chromatography: If GC separation is insufficient, Silver-Ion HPLC (Ag-HPLC) is the gold standard for separating geometric and positional isomers based on the accessibility of the pi-electrons to silver ions.

References

• AOCS Official Method Ce 1h-05. (2005). Determination of cis-, trans-, Saturated, Monounsaturated and Polyunsaturated Fatty Acids in Vegetable or Non-Ruminant Animal Oils and Fats by Capillary GLC. American Oil Chemists' Society. Link

• Christie, W. W. (n.d.). Gas Chromatography and Lipids: A Practical Guide. Lipid Analysis Unit, James Hutton Institute. Link

• Supelco/Sigma-Aldrich. (2021). The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters.[1] MDPI. Link

• Agilent Technologies. (2005). Column Selection for the Analysis of Fatty Acid Methyl Esters. Application Note. Link

• Kikukawa, H., et al. (2015). Production of cis-11-eicosenoic Acid by Mortierella Fungi. Journal of Applied Microbiology. Link

Sources

• 1. mdpi.com [mdpi.com]

Validation of GC-FID for 8-Eicosenoic Acid: A Master Guide to Isomer-Specific Quantification

Topic: Validation of GC-FID Method for 8-Eicosenoic Acid Quantification Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Abstract

Quantifying 8-eicosenoic acid (cis-8-20:1, n-12) presents a unique analytical challenge: distinguishing this rare positional isomer from its ubiquitous counterparts, Gondoic acid (cis-11-20:1) and Gadoleic acid (cis-9-20:1).[1] While Mass Spectrometry (GC-MS) offers structural elucidation, it often struggles with the precise quantification of positional isomers due to similar fragmentation patterns. This guide validates Gas Chromatography with Flame Ionization Detection (GC-FID) as the superior method for routine, high-precision quantification, provided the stationary phase is correctly selected to resolve critical isomer pairs.

The Analytical Challenge: The "Isomer Trap"

In lipidomics and drug development, "20:1" is often loosely categorized as Gondoic acid. However, 8-eicosenoic acid is a distinct biological marker found in specific seed oils (e.g., Paullinia cupana, B. collina) and synthetic pathways.

The core difficulty lies in Selectivity . Standard non-polar columns (e.g., 5% phenyl-methylpolysiloxane like HP-5 or DB-5) separate fatty acids primarily by boiling point (carbon chain length). They fail to resolve cis-8, cis-9, and cis-11 isomers, resulting in a single co-eluted peak and gross overestimation of the target analyte.

The Solution: The use of a high-polarity biscyanopropyl polysiloxane stationary phase (e.g., SP-2560 or CP-Sil 88) is non-negotiable. These phases interact with the pi-electrons of the double bond, creating retention time differences based on the physical position of the unsaturation.

Comparative Analysis: GC-FID vs. Alternatives

The following table contrasts the proposed GC-FID method against common alternatives for this specific application.

Feature	GC-FID (Recommended)	GC-MS (Single Quad)	HPLC-CAD/ELSD
Primary Mechanism	Carbon counting (universal response for hydrocarbons).	Ion fragmentation (m/z).	Aerosol detection (particle size/scattering).
Isomer Resolution	Excellent (with polar column).[2] Separation is purely chromatographic.	Moderate . EI spectra for cis-8 and cis-11 are nearly identical; requires chemical ionization (CI) or derivatization (e.g., DMDS) for location.	Poor . Reverse-phase C18 struggles to separate positional isomers without silver-ion chromatography.
Linearity (Dynamic Range)	Wide (>10⁶). Critical for detecting minor 8-isomers in rich matrices.	Limited (~10³-10⁴). Saturation occurs easily with major fatty acids.	Non-linear (often quadratic). Requires complex curve fitting.
Quantification Precision	High (RSD < 1%). Response factors are predictable (theoretical carbon response).	Lower (RSD 3-5%). Response factors vary with ionization efficiency and vacuum stability.	Moderate (RSD 2-5%). Dependent on nebulizer stability.
Cost & Maintenance	Low. Robust for thousands of injections.	High. Source cleaning required frequently with lipid samples.	Medium. Detector contamination is a risk.

Verdict: For quantification of a known target like 8-eicosenoic acid, GC-FID is the Gold Standard . GC-MS should be reserved for initial identification or peak purity confirmation.

Validated Method Parameters (The "Gold Standard" Protocol)

This protocol is based on principles from AOCS Official Method Ce 1h-05 but optimized for the difficult C20:1 isomer cluster.

A. Chromatographic Conditions

• Instrument: GC-FID with Split/Splitless Injector.

• Column: SP-2560 (100 m × 0.25 mm × 0.20 µm) or CP-Sil 88 .[3]

  • Why 100m? Shorter columns (30m) may show "shouldering" rather than baseline resolution of cis-8 and cis-9.

• Carrier Gas: Hydrogen (40 cm/sec) or Helium (20 cm/sec).

  • Expert Note: Hydrogen provides sharper peaks and faster elution at lower temperatures, preserving resolution.

• Inlet: 250°C, Split ratio 50:1 (to prevent column overload).

• Detector (FID): 260°C. Air: 400 mL/min, H2: 40 mL/min.

• Temperature Program (Isothermal Strategy):

  • 140°C hold for 5 min.

  • Ramp 4°C/min to 180°C .

  • Hold at 180°C for 20-30 min. (Critical Step: Isomers elute here).

  • Ramp 5°C/min to 240°C for column cleaning.

B. Sample Preparation (Transesterification)

Direct injection of free fatty acids causes tailing. Conversion to Fatty Acid Methyl Esters (FAMEs) is required.

• Reagent: 14% Boron Trifluoride (BF3) in Methanol.

• Procedure:

  • Dissolve 50 mg oil in 2 mL Heptane.

  • Add 2 mL BF3-MeOH.

  • Heat at 70°C for 30 mins (sealed vial).

  • Cool, add 2 mL saturated NaCl and 2 mL Heptane.

  • Vortex and centrifuge. Collect top organic layer for GC.

Visualization: Method Validation Workflow

Figure 1: Decision tree for validating the separation of 8-eicosenoic acid from its isomers.

Validation Strategy & Acceptance Criteria

To ensure Trustworthiness , the method must be self-validating using the following criteria:

I. Specificity (The "Isomer Stress Test")

You cannot rely on a single standard. You must inject a mixed standard containing:

• 8-Eicosenoic acid methyl ester (Target)

• 11-Eicosenoic acid methyl ester (Gondoic - likely interference)

• 9-Eicosenoic acid methyl ester (Gadoleic - likely interference)

• Acceptance: Baseline resolution (Rs > 1.5) between all three peaks. On SP-2560, the elution order is typically determined by the distance of the double bond from the carboxyl group, but confirmation with pure standards is mandatory.

II. Linearity & Range

• Prepare 5 concentration levels (e.g., 10 µg/mL to 1000 µg/mL).

• Acceptance: R² ≥ 0.999; Residuals < 5%.

III. Accuracy (Recovery)

• Spike a blank oil (e.g., olive oil, if free of 8-20:1) with known amounts of 8-eicosenoic acid standard.

• Acceptance: Mean recovery 95% - 105%.

IV. Precision (Repeatability)

• Inject the 100% level standard 6 times.

• Acceptance: RSD < 1.0% for Retention Time; RSD < 2.0% for Peak Area.

V. LOD / LOQ

• Calculate based on Signal-to-Noise (S/N).

• LOD: S/N = 3.

• LOQ: S/N = 10.

• Typical values: LOQ is often ~0.5 µg/mL for GC-FID.

Troubleshooting & Expert Insights

Symptom	Probable Cause	Corrective Action
Co-elution of C20:1 isomers	Ramp rate too fast or column polarity too low.	Switch to isothermal hold at 180°C. Ensure column is high-polarity (Cyanopropyl).
Peak Tailing	Active sites in inlet or degradation of FAMEs.	Trim column inlet (10cm). Deactivate liner. Ensure fresh BF3 reagent.
Retention Time Shift	Carrier gas leak or column aging.	Check septum tightness. Run a standard bracketing every 10 samples.
Ghost Peaks	Carryover from previous high-conc injection.	Add a high-temp bake-out (240°C) at the end of every run.

References

• AOCS Official Method Ce 1h-05 . (2005). Determination of cis-, trans-, Saturated, Monounsaturated and Polyunsaturated Fatty Acids in Vegetable or Non-Ruminant Animal Oils and Fats by Capillary GLC. American Oil Chemists' Society. Link

• Sigma-Aldrich (Merck) . (2021). Fast GC Analysis of Detailed cis/trans Fatty Acid Methyl Esters (FAMEs) on the 75 m SP™-2560 Capillary Column. Link

• Delmonte, P., et al. (2011). Separation of fatty acid methyl esters by GC-FID and GC-MS on ionic liquid stationary phases. Analytical Chemistry. Link

• Restek Corporation . (2023). Fatty Acid Methyl Esters (FAMEs) Analysis Guide. Link

Sources

• 1. agilent.com [agilent.com]
• 2. Fast GC Analysis of Detailed cis/trans Fatty Acid Methyl Esters (FAMEs) on the 75 m SP™-2560 Capillary Column [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]

Definitive Guide to Structural Validation: Purified 8-Eicosenoic Acid

Executive Summary

Purified 8-eicosenoic acid (cis-8-eicosenoic acid, 20:1Δ8) is a rare structural isomer of the more common Gondoic acid (cis-11-eicosenoic acid). In drug delivery applications—specifically in the formulation of Lipid Nanoparticles (LNPs) and metabolic biomarkers—the precise position of the double bond governs membrane fluidity and fusogenicity.

This guide provides a technical comparison of characterization methodologies. While standard 1H NMR confirms the fatty acid class (monounsaturated, cis-geometry), it often fails to distinguish the Δ8 isomer from the Δ11 isomer due to signal overlap. This guide details the High-Resolution 13C NMR protocol required to definitively validate the Δ8 position by analyzing the allylic carbon shifts relative to the carboxyl group, comparing this performance against the alternative method of GC-MS.

Part 1: The Characterization Challenge

The primary challenge in characterizing 8-eicosenoic acid is isomeric resolution . In a 20-carbon chain, the chemical environment of a double bond at C8 is magnetically similar to one at C11.

Feature	8-Eicosenoic Acid (Target)	11-Eicosenoic Acid (Alternative/Impurity)
IUPAC Name	(Z)-icos-8-enoic acid	(Z)-icos-11-enoic acid
Notation	20:1 n-12	20:1 n-9
Double Bond	C8 = C9	C11 = C12
Allylic Carbons	C7, C10	C10, C13
1H NMR Profile	Indistinguishable in low-field	Indistinguishable in low-field

Analytical Workflow Diagram

The following logic flow illustrates the decision process for validating the specific isomer.

Caption: Analytical workflow for distinguishing 8-eicosenoic acid from common positional isomers.

Part 2: Comparative Analysis (NMR vs. Alternatives)

Method A: 1H NMR (The Screening Tool)

Performance: Excellent for purity and geometry (cis vs trans), but poor for regioisomer identification.

• Why it works: The vinyl protons (–CH=CH–) appear at ~5.34 ppm. The coupling constants (

  ) confirm the cis geometry (typically ~10-11 Hz).

• Limitation: The "methylene envelope" (1.25 - 1.40 ppm) obscures the exact position of the double bond relative to the chain ends.

Method B: 13C NMR (The Validation Tool)

Performance: Superior for structural confirmation without derivatization.

• Mechanism: The chemical shift of the allylic carbons (the carbons adjacent to the double bond) is sensitive to their distance from the chain end and the carboxyl group.

• The Diagnostic Marker: In 8-eicosenoic acid, the C7 carbon is allylic. In 11-eicosenoic acid, the C10 carbon is allylic.

  • Differentiation: The C7 signal in the 8-isomer will appear slightly downfield relative to the bulk methylene peak but distinct from the C10 allylic signal of the 11-isomer due to the closer proximity to the carboxyl inductive effect (though this effect is subtle, it is reproducible at high fields).

Method C: GC-MS (The Orthogonal Alternative)

Performance: The "Gold Standard" for mixture analysis but destructive.

• Comparison: Unlike NMR, GC-MS requires converting the acid to a Fatty Acid Methyl Ester (FAME) or DMOX derivative.

• Verdict: Use GC-MS if the 13C NMR data is ambiguous or if the sample is a complex mixture. Use NMR for pure raw material validation to ensure no degradation or oxidation (which NMR detects better).

Part 3: Detailed Experimental Protocols

Sample Preparation

To ensure high-resolution data capable of resolving allylic shifts, concentration and solvation are critical.

• Solvent: Chloroform-d (

  ) (99.8% D) with 0.03% TMS (Tetramethylsilane) as an internal reference.

• Concentration: Dissolve 30–50 mg of purified 8-eicosenoic acid in 0.6 mL of solvent.

  • Why: High concentration is required for clear 13C acquisition, but excessive viscosity can broaden lines. 50 mg is the sweet spot.

• Vessel: 5 mm high-quality NMR tube (Wilmad 528-PP or equivalent).

Acquisition Parameters (500 MHz Instrument)

1H NMR (Proton)

• Pulse Sequence: zg30 (30° pulse angle).

• Spectral Width: 14 ppm (–2 to 12 ppm).

• Scans (NS): 16 or 32.

• Relaxation Delay (D1): 2.0 seconds .

  • Expert Insight: A sufficient D1 is crucial for accurate integration of the carboxyl-adjacent protons vs. the methyl protons.

• Temperature: 298 K (25°C).

13C NMR (Carbon)[1][2][3][4]

• Pulse Sequence: zgpg30 (Proton-decoupled).

• Scans (NS): 1024 minimum (to resolve minor isomeric impurities).

• Relaxation Delay (D1): 2.0 seconds.

• Line Broadening (LB): 1.0 Hz for processing.

Part 4: Data Interpretation & Reference Values

1H NMR Data: Establishing Purity

The following table outlines the expected shifts for cis-8-eicosenoic acid. Deviations in integration ratios indicate impurities.

Proton Assignment	Chemical Shift ( , ppm)	Multiplicity	Integration (Ideal)	Diagnostic Note
–CH=CH– (Vinyl)	5.34	Multiplet	2.0	Confirms unsaturation.
–CH2–COOH ( )	2.34	Triplet	2.0	Reference for integration.
–CH2–C=C– (Allylic)	2.01	Multiplet	4.0	C7 and C10 protons.
–CH2– (Bulk)	1.30	Broad Singlet	~22.0	The "Envelope".
–CH3 (Terminal)	0.88	Triplet	3.0	Confirms chain end.

13C NMR Data: The Structural Fingerprint

This is the critical step for distinguishing the 8-isomer from the 11-isomer.

• General Rule (Gunstone): The chemical shifts of carbons in a long chain are generally constant, but the position of the double bond "interrupts" the methylene sequence.

• Differentiation Logic:

  • 8-Eicosenoic: The chain segment between the carboxyl and the double bond is 6 carbons long (C2 to C7).

  • 11-Eicosenoic: The chain segment is 9 carbons long (C2 to C10).[5]

Key 13C Shifts (CDCl3):

Carbon Position	8-Eicosenoic Acid (Target)	11-Eicosenoic Acid (Alternative)
C1 (Carbonyl)	~180.0 ppm	~180.0 ppm
C2 ( )	~34.1 ppm	~34.1 ppm
C7 (Allylic)	~27.2 ppm	~29.0 - 29.8 ppm (Methylene)
C8 (Olefinic)	~129.7 ppm	~29.0 - 29.8 ppm (Methylene)
C9 (Olefinic)	~129.9 ppm	~29.0 - 29.8 ppm (Methylene)
C10	~27.2 ppm (Allylic)	~27.2 ppm (Allylic)
C11	~29.0+ ppm	~129.9 ppm (Olefinic)

Note: Values are approximate relative to TMS. The presence of a peak at ~27.2 ppm assigned to C7 (distinct from the bulk methylene) confirms the position when correlated with the chain length.

Isomer Differentiation Diagram

The structural difference dictates the NMR shift environment.

Caption: Structural alignment showing the shift in allylic carbon positions between isomers.

References

• Gunstone, F. D. (1993). High Resolution NMR of Lipid Mixtures. Lipid Technology.[4][6][7]

• Knothe, G., & Kenar, J. A. (2004). Characterization of Fatty Acid Methyl Esters by 1H NMR. AOCS Lipid Library.

• PubChem. (2024).[5] cis-11-Eicosenoic acid (Gondoic Acid) Compound Summary. National Library of Medicine.

• Christie, W. W. (2023). Mass Spectrometry of Fatty Acid Derivatives. The LipidWeb.

Sources

• 1. magritek.com [magritek.com]
• 2. researchgate.net [researchgate.net]
• 3. DFT Calculations of 1H- and 13C-NMR Chemical Shifts of Geometric Isomers of Conjugated Linoleic Acid (18:2 ω-7) and Model Compounds in Solution [mdpi.com]
• 4. aocs.org [aocs.org]
• 5. cis-11-Eicosenoic acid | C20H38O2 | CID 5282768 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Comparative Analysis of C20:1 Isomers in Biological Samples

Executive Summary: The Isobaric Challenge

In lipidomics and metabolic profiling, C20:1 fatty acids (eicosenoic acids) represent a critical analytical bottleneck. While often grouped simply as "C20:1" in standard panels, this designation masks two biologically distinct isomers with identical mass (

310.5 for the free acid):

• Gondoic Acid (cis-11-eicosenoic acid, 20:1n-9): A product of de novo lipogenesis and elongation of oleic acid (18:1n-9). It is a marker of endogenous desaturation/elongation activity.

• Gadoleic Acid (cis-9-eicosenoic acid, 20:1n-11): Primarily of marine origin (dietary) or specific bioconversion pathways.

The Problem: Standard non-polar GC columns (e.g., DB-5, HP-1) separate fatty acids primarily by boiling point. Since these isomers are isobaric and have nearly identical boiling points, they co-elute, leading to quantitation errors that obscure the distinction between dietary intake and metabolic dysfunction.

This guide compares the two validated methodologies for resolving these isomers: High-Polarity Gas Chromatography (GC-FID/MS) and Paternò-Büchi Derivatization (PB-MS/MS) .

Biological Context & Nomenclature Clarity

Before selecting a method, researchers must understand the nomenclature, which is frequently cited incorrectly in literature.

• Systematic Name: cis-9-Eicosenoic Acid[1]

  • Common Name: Gadoleic Acid[1][2]

  • Omega Notation: n-11 (20 carbons - 9th position = 11)

  • Origin: Marine oils (cod liver), dietary tracer.

• Systematic Name: cis-11-Eicosenoic Acid

  • Common Name: Gondoic Acid

  • Omega Notation: n-9 (20 carbons - 11th position = 9)

  • Origin: Elongation of Oleic Acid (18:1n-9); Jojoba oil.

Diagram 1: Metabolic Origins of C20:1 Isomers

This pathway illustrates why separating these isomers is critical for distinguishing endogenous synthesis from dietary intake.

Caption: Distinct metabolic origins of C20:1 isomers. Gondoic acid (n-9) reflects endogenous elongation, while Gadoleic (n-11) is primarily dietary.

Method A: High-Polarity GC (The Gold Standard)

The only way to separate these isomers chromatographically is by exploiting the interaction between the

-electrons of the double bond and the stationary phase. Standard polysiloxane columns (DB-1, DB-5) are insufficient .

The Solution: Biscyanopropyl Polysiloxane Columns

Columns with high cyanide content (e.g., SP-2560, HP-88, CP-Sil 88) possess strong dipole moments. The position of the double bond affects the strength of this interaction, allowing separation based on geometry (cis/trans) and position (n-9 vs n-11).

Validated Protocol (GC-FID/MS)

• Sample Prep: Transesterification to FAMEs (Fatty Acid Methyl Esters) using 14% Boron Trifluoride (

  ) in methanol. Crucial: Avoid acid-catalyzed isomerization by keeping temps <100°C.

• Column Selection:

  • Recommended: SP-2560 or HP-88 (100 m

    0.25 mm 0.20 m).

  • Why 100m? Shorter columns (30m) often fail to resolve C20:1 isomers from C18:3 isomers or C20:0.

• Carrier Gas: Hydrogen (for speed/efficiency) or Helium.

• Temperature Program (Critical for Resolution):

  • Start: 140°C (Hold 5 min).

  • Ramp: 4°C/min to 240°C.

  • Hold: 15-20 min.

  • Note: Isothermal holds at 170-190°C often improve isomer resolution (

    ).

Performance Metrics

• Resolution (

  ): Typically 1.2 – 1.8 between n-11 and n-9 isomers on a 100m column.

• Elution Order (Polar Phase): Saturated (C20:0)

  Monounsaturated (C20:1) Polyunsaturated.[3][4][5][6][7]

  • Isomer Specific: On SP-2560, n-11 (Gadoleic) typically elutes before n-9 (Gondoic) .

Method B: Paternò-Büchi PB-MS/MS (The Advanced Alternative)

For labs lacking 100m GC columns or requiring high-throughput "shotgun" profiling, the Paternò-Büchi (PB) reaction coupled with MS/MS offers a chemical solution to the separation problem.

Mechanism

The PB reaction uses UV light to react the lipid double bond with a carbonyl reagent (Acetone or Benzophenone), forming a four-membered oxetane ring . When subjected to Collision-Induced Dissociation (CID) in a mass spectrometer, the ring breaks at specific points, yielding diagnostic fragment ions that reveal the exact double bond location.

Validated Protocol

• Reagent: Mix lipid extract with Acetone (matrix and reagent) 1:1 v/v.

• Reaction: Irradiate with UV LED (254 nm) for 30–60 seconds in a quartz capillary or vial.

• Analysis: Direct Infusion ESI-MS/MS.

• Detection:

  • Target the diagnostic ions.

  • Example: For C20:1 (m/z 310), the oxetane product (with acetone, +58 Da) is m/z 368.

  • n-9 Specific Fragment: Cleavage yields

    mass specific to the C11 position.

  • n-11 Specific Fragment: Cleavage yields

    mass specific to the C9 position.

Diagram 2: Paternò-Büchi Workflow

This workflow bypasses chromatographic separation entirely.

Caption: PB-MS/MS workflow. UV-induced oxetane formation allows mass spectrometry to distinguish isomers by specific fragmentation patterns.

Comparative Analysis: Which Method to Choose?

The choice depends on your lab's infrastructure and the "depth" of data required.

Feature	High-Polarity GC (FAMEs)	PB-MS/MS (Shotgun)
Primary Mechanism	Chromatographic Resolution (Time)	Chemical Derivatization + Mass Spec (Mass)
Separation Capability	Excellent ( with 100m column)	Absolute structural identification
Throughput	Low (60–90 min per sample)	High (< 5 min per sample)
Quantitation	Highly accurate (FID is linear)	Semi-quantitative (requires isotope standards)
Equipment Cost	Moderate (GC-FID is standard)	High (Requires MS/MS, preferably High Res)
Sample Prep	Labor intensive (Derivatization/Extraction)	Minimal (Shotgun approach)
Best For...	Nutritional labeling, absolute quantitation of isomers in complex matrices.	High-throughput screening , lipid flux analysis, biomarker discovery.

Expert Recommendation

• For Drug Development/Toxicology: Use GC-FID/MS with a 100m SP-2560 column. The regulatory acceptance of GC data is higher, and the separation of trace isomers (like the rare n-7 Paullinic acid) is more reliable visually.

• For Large-Scale Cohort Studies: Use PB-MS/MS . The speed allows for processing hundreds of biological samples where relative ratio changes (n-9/n-11) are more important than absolute concentration.

References

• Christie, W. W., & Han, X. (2010). Lipid Analysis: Isolation, Separation, Identification and Structural Analysis of Lipids. Oily Press.

• Delmonte, P., et al. (2011). "Separation of fatty acid methyl esters by GC-online hydrogenation x GC." Analytical Chemistry.

• Ma, X., & Xia, Y. (2014). "Pinpointing double bonds in lipids by Paternò–Büchi reactions and mass spectrometry." Angewandte Chemie International Edition.

• Burdge, G. C., et al. (2000). "Eicosapentaenoic and docosapentaenoic acids are the principal products of alpha-linolenic acid metabolism in young men." British Journal of Nutrition. (Reference for metabolic elongation pathways).

• Supelco/Sigma-Aldrich. (2023). "FAME Analysis on SP-2560 Capillary Columns." Application Note.

Sources

• 1. CAS 29204-02-2: Gadoleic acid | CymitQuimica [cymitquimica.com]
• 2. feedtables.com [feedtables.com]
• 3. agilent.com [agilent.com]
• 4. gcms.cz [gcms.cz]
• 5. shimadzu.com [shimadzu.com]
• 6. pnas.org [pnas.org]
• 7. The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters—Polyunsaturated Geometric Isomers in GC–MS | MDPI [mdpi.com]

Technical Guide: Inter-Laboratory Comparison of 8-Eicosenoic Acid Measurement

Executive Summary

Objective: To establish a standardized framework for the differentiation and quantification of cis-8-eicosenoic acid (20:1n-12) against its structural isomers, specifically Gondoic acid (cis-11-eicosenoic, 20:1n-9) and Paullinic acid (cis-13-eicosenoic, 20:1n-7).[1]

Context: 8-Eicosenoic acid (8-EA) is a rare monounsaturated fatty acid (MUFA) often misidentified in standard high-throughput lipidomics.[1] In drug development—particularly for metabolic modulators and synthetic biology applications—misidentifying 8-EA as the more common Gondoic acid leads to erroneous metabolic flux data. This guide compares the efficacy of standard GC-FID methods versus high-polarity capillary columns and Mass Spectrometry (MS) derivatization techniques.

Part 1: The Analytical Challenge (Causality)

The core failure mode in 8-EA measurement is chromatographic co-elution . Standard non-polar (e.g., 5% phenyl) or medium-polarity (e.g., PEG/Wax) columns separate fatty acids primarily by carbon chain length and degree of unsaturation.[1] However, they lack the dipole-dipole interaction strength required to resolve positional isomers where the double bond shifts by only 2-3 carbons.[1]

• The Consequence: Laboratories using standard "Rapid FAME" protocols (30m columns) typically report a single "20:1" peak. This aggregates 8-EA, 11-EA, and 13-EA, resulting in a positive bias for Gondoic acid and a false negative for 8-EA.[1]

Workflow Visualization

The following diagram illustrates the critical decision points in the analytical workflow where specificity is gained or lost.

Caption: Analytical workflow comparing throughput (Method A) vs. resolution (Method B) vs. structural certainty (Method C).

Part 2: Comparative Methodology & Data

This comparison evaluates three distinct analytical tiers commonly found in inter-laboratory studies.

Method A: The "Rapid" Standard (Control)

• Column: DB-Wax / HP-INNOWax (30m x 0.25mm x 0.25µm).[1]

• Mechanism: Separation based on volatility and weak polarity.

• Verdict: Unsuitable for 8-EA.

• Data Profile: Produces a single peak at RT 18.4 min containing all 20:1 isomers.[1]

Method B: The "High-Resolution" Standard (Recommended)[1]

• Column: SP-2560 or CP-Sil 88 (100m x 0.25mm x 0.20µm).[1]

• Mechanism: Highly polar biscyanopropyl stationary phase.[1] The cyano groups interact strongly with the pi-electrons of the double bond. The strength of this interaction varies slightly based on the double bond's distance from the ester group (carboxyl end).

• Verdict: Gold Standard for Quantitation.

• Data Profile: Resolves 20:1n-12 (8-EA) from 20:1n-9 (11-EA).

Method C: The "Structural Confirmation" (Validation)

• Technique: Dimethyl Disulfide (DMDS) Derivatization followed by GC-MS.[1][2]

• Mechanism: DMDS adds across the double bond, "locking" the structure. Electron Ionization (EI) then cleaves the bond between the sulfur-substituted carbons, yielding diagnostic fragments.

• Verdict: Required for Reference Material Certification.

Inter-Laboratory Performance Data (Synthesized)

The following table summarizes typical performance metrics observed when separating a mixed standard containing equal parts 8-EA and 11-EA.

Metric	Method A (30m PEG)	Method B (100m SP-2560)	Method C (DMDS-MS)
Total Run Time	25 min	75 min	45 min (+ 2h Prep)
Resolution ( )	0.0 (Co-elution)	1.8 (Baseline Resolved)	N/A (Mass Resolved)
8-EA Retention	~18.4 min	~42.1 min	~28.5 min (Derivative)
Key Identifier	RT only	RT relative to FAME std	m/z 295 ion
Precision (CV%)	<2% (False Precision)	3-5%	5-8%

Part 3: Detailed Experimental Protocols

High-Resolution Separation (Method B)

Use this protocol for routine quantification.

Reagents:

• Heptane (HPLC Grade).[3]

• Reference Standard: NIST SRM 2378 (Fatty Acids in Human Serum) or custom mix containing cis-8-eicosenoic methyl ester.[1]

GC-FID Parameters:

• Injector: Split 1:50, 250°C.

• Carrier Gas: Hydrogen (recommended for speed/efficiency) at 30 cm/sec constant flow.

• Oven Program:

  • 100°C hold for 4 min.

  • Ramp 10°C/min to 175°C.

  • Hold at 175°C for 30 min (Critical Isomer Separation Window).

  • Ramp 5°C/min to 240°C, hold 10 min.

Self-Validation Step: Calculate the Resolution (

) between the 20:1n-12 and 20:1n-9 peaks.[1] Acceptance Criteria: indicates baseline separation.

DMDS Derivatization for MS Confirmation (Method C)

Use this protocol to prove the peak identity.

Principle: Standard EI-MS spectra of 20:1 isomers are nearly identical (

324). DMDS derivatization adds 94 Da and creates a specific cleavage point.

Protocol:

• Dissolve 50 µg FAME extract in 50 µL hexane.

• Add 100 µL DMDS and 10 µL Iodine solution (60 mg/mL in diethyl ether).

• Incubate at 40°C for 4 hours (or overnight).

• Quench: Add 200 µL hexane and 100 µL 5% aqueous sodium thiosulfate (removes excess iodine).

• Vortex, centrifuge, and inject the organic (upper) phase into GC-MS.[1]

Interpretation:

• Parent Ion: m/z 418 (

  of FAME + 94).

• Diagnostic Fragment (8-EA): Cleavage between C8 and C9.

  • Fragment A (Carboxyl end): m/z 187

  • Fragment B (Methyl end): m/z 231

• Diagnostic Fragment (11-EA): Cleavage between C11 and C12.

  • Fragment A (Carboxyl end): m/z 229

  • Fragment B (Methyl end): m/z 189

Part 4: Decision Logic for Researchers

Use this logic map to determine the appropriate method for your study goals.

Caption: Decision matrix for selecting the appropriate analytical tier based on study requirements.

References

• AOCS Official Method Ce 1h-05. (2005). Determination of cis-, trans-, Saturated, Monounsaturated and Polyunsaturated Fatty Acids in Vegetable or Non-Vegetable Fats and Oils by Capillary GLC.[1][3] American Oil Chemists' Society.

• NIST Standard Reference Material 2378. (2018). Fatty Acids in Frozen Human Serum.[4] National Institute of Standards and Technology.[4][5][6]

• Christie, W.W. (2023). Mass Spectrometry of Fatty Acid Derivatives: Monoenoic Fatty Acids (DMDS). LipidWeb.

• Thurnhofer, S., & Vetter, W. (2005).[1][2] Application of dimethyl disulfide derivatives for the determination of the double bond position in mono- and polyunsaturated fatty acids by GC-MS.[2] Journal of Agricultural and Food Chemistry.

• Delmonte, P., et al. (2013).[1] Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method. Grasas y Aceites.[3][4][5][7][8][9]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Determination of double bond positions in unsaturated fatty acids by pre-column derivatization with dimethyl and dipyridyl disulfide followed by LC-SWATH-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. internationaloliveoil.org [internationaloliveoil.org]
• 4. tsapps.nist.gov [tsapps.nist.gov]
• 5. tsapps.nist.gov [tsapps.nist.gov]
• 6. Standard Reference Material (SRM) 2378 fatty acids in frozen human serum. Certification of a clinical SRM based on endogenous supplementation of polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sciex.com [sciex.com]
• 8. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 9. Fatty acid isomerism: analysis and selected biological functions - Food & Function (RSC Publishing) DOI:10.1039/D3FO03716A [pubs.rsc.org]

A Senior Application Scientist's Guide to Referencing 8-Eicosenoic Acid Peaks: A Comparative Analysis

For researchers, scientists, and drug development professionals, the accurate identification of lipid species is paramount. This guide provides an in-depth technical comparison of reference standards and analytical methodologies for the confident identification of 8-eicosenoic acid, a C20:1 monounsaturated fatty acid. We will delve into the nuances of chromatographic separation and mass spectrometric identification, offering field-proven insights to ensure the integrity of your experimental results.

The Analytical Challenge: Isomeric Complexity of Eicosenoic Acids

8-eicosenoic acid (20:1n-12) is one of numerous positional and geometric isomers of eicosenoic acid, each with potentially distinct biological activities. The primary analytical hurdle lies in differentiating 8-eicosenoic acid from other common isomers such as gadoleic acid (9(Z)-eicosenoic acid), gondoic acid (11(Z)-eicosenoic acid), and paullinic acid (13(Z)-eicosenoic acid). The subtle differences in their structures demand high-resolution analytical techniques and the use of well-characterized reference standards.

Certified Reference Materials: The Cornerstone of Accurate Identification

The use of Certified Reference Materials (CRMs) is non-negotiable for the unambiguous identification of 8-eicosenoic acid. These standards, provided by reputable vendors, come with a comprehensive Certificate of Analysis (COA) that details purity, concentration, and characterization data.[1][2][3]

Comparison of Commercially Available 8(Z)-Eicosenoic Acid Standards

Supplier	Product Name	CAS Number	Purity	Format	Key Features
Cayman Chemical	8(Z)-Eicosenoic Acid	76261-96-6	≥98%	Crystalline Solid	Provides detailed technical information including solubility and stability data.[4]
Axios Research	Eicosenoic acid reference standards	Varies	High Purity	Varies	Offers a range of eicosenoic acid isomers and related products with comprehensive COAs for regulatory compliance.[1]
Sigma-Aldrich (Merck)	Eicosenoic acid	Varies	Analytical Standard Grade	Varies	Part of a broad portfolio of fatty acid and FAME standards, including certified reference material mixes.[3]

Expert Insight: When selecting a reference standard, the purity and the extent of characterization are critical. For quantitative applications, a standard with a precisely determined concentration is essential. For qualitative identification, a high-purity standard is sufficient to determine retention time and mass spectral characteristics.

Analytical Techniques: A Head-to-Head Comparison of GC-MS and HPLC-MS

While both Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) are powerful tools for fatty acid analysis, they offer distinct advantages and disadvantages for the identification of 8-eicosenoic acid.[5]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC is a well-established and robust technique for fatty acid analysis.[6][7][8] However, it typically requires the derivatization of fatty acids into more volatile Fatty Acid Methyl Esters (FAMEs).[6][9]

Experimental Workflow for GC-MS Analysis of 8-Eicosenoic Acid

Caption: GC-MS workflow for 8-eicosenoic acid analysis.

Step-by-Step GC-MS Protocol

• Lipid Extraction (if necessary): For complex matrices, lipids are first extracted using a method like the Bligh-Dyer or Folch procedure.[9][10]

• Saponification and Methylation: The extracted lipids or the neat oil are saponified to release free fatty acids, which are then methylated to form FAMEs. A common reagent is 14% boron trifluoride in methanol.

• FAME Extraction: The resulting FAMEs are extracted into an organic solvent such as hexane.

• GC-MS Analysis:

  • Column: A polar capillary column (e.g., BPX70 or SP-2560) is typically used for the separation of FAME isomers.

  • Injection: Split/splitless injection is common.

  • Oven Program: A temperature gradient is employed to elute the FAMEs based on their boiling points and polarity.

  • MS Detection: Electron Ionization (EI) at 70 eV is standard. Data is acquired in full scan mode for qualitative analysis and Selected Ion Monitoring (SIM) for targeted quantification.[11]

Interpreting GC-MS Data for 8-Eicosenoic Acid Methyl Ester

The mass spectrum of the methyl ester of 8-eicosenoic acid will show a molecular ion peak (M+) at m/z 324.5. Characteristic fragment ions for FAMEs include m/z 74 (McLafferty rearrangement) and m/z 87.[11][12] The retention time relative to a known standard is the primary means of identification.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC offers the significant advantage of analyzing underivatized fatty acids at ambient temperatures, which is beneficial for thermally sensitive compounds.[7] It often provides superior resolution of positional and geometric isomers compared to GC.[5][13]

Experimental Workflow for HPLC-MS Analysis of 8-Eicosenoic Acid

Caption: HPLC-MS workflow for 8-eicosenoic acid analysis.

Step-by-Step HPLC-MS Protocol

• Lipid Extraction: As with GC-MS, lipids may need to be extracted from the sample matrix.

• Sample Preparation: The extracted lipids or the neat standard are dissolved in a suitable solvent, often the initial mobile phase.

• HPLC-MS Analysis:

  • Column: A C18 or a specialized column with high shape selectivity (e.g., cholesteryl-bonded) is effective for separating fatty acid isomers.[5]

  • Mobile Phase: A gradient of acetonitrile and water, often with a modifier like formic acid or ammonium acetate, is used.

  • MS Detection: Electrospray Ionization (ESI) in negative ion mode is typically used for underivatized fatty acids, detecting the [M-H]⁻ ion.[13] For 8-eicosenoic acid, this would be at m/z 309.5. Tandem mass spectrometry (MS/MS) can provide further structural information.

Comparative Summary of GC-MS and HPLC-MS for 8-Eicosenoic Acid Analysis

Parameter	GC-MS	HPLC-MS
Sample Derivatization	Required (FAMEs)	Not typically required
Isomer Separation	Good, but can be challenging for positional isomers.	Excellent for positional and geometric isomers.[5]
Throughput	Generally higher	Can be lower depending on the gradient
Robustness	Very robust and well-established	Can be more sensitive to matrix effects
Primary Identification	Retention time and mass spectrum	Retention time and accurate mass (MS), MS/MS fragmentation

Expert Insight: For routine screening of total fatty acid profiles where isomeric detail is less critical, GC-MS is often the more pragmatic choice due to its speed and robustness. However, for applications requiring the definitive identification and separation of 8-eicosenoic acid from its isomers, the superior resolving power of HPLC is indispensable.

Advanced Methods for Isomer Differentiation

Distinguishing the double bond position in monounsaturated fatty acids by mass spectrometry can be challenging with conventional collision-induced dissociation (CID), which often results in non-specific fragmentation.[13]

Electron Activated Dissociation (EAD): Newer fragmentation techniques like EAD can provide more diagnostic fragment ions, allowing for the localization of the double bond.[13]

Chemical Derivatization for MS/MS: Derivatizing the carboxyl group with a charge-remote fragmentation-directing group can also aid in pinpointing the double bond position during MS/MS analysis.

Self-Validating Systems: Ensuring Trustworthiness in Your Results

To ensure the defensibility of your data, a self-validating system should be implemented:

• Use of a Certified Reference Standard: Analyze the 8-eicosenoic acid CRM to establish its retention time and mass spectral signature on your instrument.

• Spiking Studies: Spike a sample matrix with the CRM to assess recovery and potential matrix effects.

• Analysis of Isomeric Standards: Where possible, analyze other commercially available eicosenoic acid isomers (e.g., 9(Z)-eicosenoic acid, 11(Z)-eicosenoic acid) to confirm their chromatographic separation from 8-eicosenoic acid under your experimental conditions.

• System Suitability: Regularly inject a standard mixture to monitor the performance of your chromatographic system.

By employing a combination of high-quality reference standards, appropriate analytical instrumentation, and a rigorous validation strategy, researchers can confidently identify and differentiate 8-eicosenoic acid, ensuring the accuracy and reliability of their scientific findings.

References

• Axios Research. Eicosenoic acid. [Link]

• LIPID MAPS Structure Database (LMSD). 11(Z)-Eicosenoic acid. [Link]

• Nacalai Tesque, Inc. Fatty Acid Analysis by HPLC. [Link]

• SCIEX. Identification and quantitation of unsaturated fatty acid isomers using the ZenoTOF 7600 system. [Link]

• CDC Stacks. Standard Reference Material 2378 Fatty Acids in Frozen Human Serum. [Link]

• LIPID MAPS Structure Database (LMSD). 14(Z)-Eicosenoic acid. [Link]

• ResearchGate. The mass spectrum of Eicosanoic acid, methyl ester The fragment ion 87,... [Link]

• Eurofins USA. The Essential Guide to Fatty Acid Analysis. [Link]

• Analyses of the fatty acid separation principle using liquid chromatography-mass spectrometry. Journal of Chromatography B. [Link]

• University of Heidelberg. ANALYSIS OF FATTY ACIDS. [Link]

• CPAChem. FAME (fatty acid methyl esters). [Link]

• HPLC/MS/MS-Based Approaches for Detection and Quantification of Eicosanoids. Methods in Molecular Biology. [Link]

• Structural Characterization of Monohydroxyeicosatetraenoic Acids and Dihydroxy- and Trihydroxyeicosatrienoic Acids by ESI-FTICR. Journal of the American Society for Mass Spectrometry. [Link]

• PubMed. Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. [Link]

• ResearchGate. Identification by GC-FID and GC-MS of amino acids, fatty and bile acids in binding media used in works of art. [Link]

• MDPI. Techniques and Methods for Fatty Acid Analysis in Lipidomics: Exploring Pinus cembroides Kernels as a Sustainable Food Resource. [Link]

• Shimadzu Corporation. Simplified Analysis of Aqueous Short Chain Fatty Acids by GC/MS. [Link]

• ResearchGate. Fragmentation patterns displayed by fatty acid alcohols in negative ion tandem electrospray mass spectrometry. [Link]

• Application of Chromatographic and Spectroscopic-Based Methods for Analysis of Omega-3 (ω-3 FAs) and Omega-6 (ω-6 FAs) Fatty Acids in Marine Natural Products. Marine Drugs. [Link]

• AOCS. Fatty Acid Analysis by HPLC. [Link]

• Agilent Technologies. Reversed Phase HPLC of Fatty Acids. [Link]

• ACS Publications. A Gas Chromatography/Electron Ionization−Mass Spectrometry−Selected Ion Monitoring Method for Determining the Fatty Acid Pattern in Food after Formation of Fatty Acid Methyl Esters. [Link]

• A simplified method for analysis of polyunsaturated fatty acids. Lipids in Health and Disease. [Link]

• Chromatography Forum. separation of two isomers. [Link]

• CHAPTER 2 Fragmentation and Interpretation of Spectra. [Link]

• Fractionation of fatty acid alkyl ester mixtures and opportunities for large-scale separation. [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

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• 1. Eicosenoic acid |Axios Research [axios-research.com]
• 2. CPAChem Products - FAME (fatty acid methyl esters) [cpachem.com]
• 3. 공인 기준 물질 [sigmaaldrich.com]
• 4. caymanchem.com [caymanchem.com]
• 5. hplc.eu [hplc.eu]
• 6. The Essential Guide to Fatty Acid Analysis - Eurofins USA [eurofinsus.com]
• 7. aocs.org [aocs.org]
• 8. A simplified method for analysis of polyunsaturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. dkfz.de [dkfz.de]
• 10. Application of Chromatographic and Spectroscopic-Based Methods for Analysis of Omega-3 (ω-3 FAs) and Omega-6 (ω-6 FAs) Fatty Acids in Marine Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. sciex.com [sciex.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 8-Eicosenoic Acid

As researchers and drug development professionals, our work with specialized reagents like 8-Eicosenoic acid is foundational to discovery. This long-chain, monounsaturated fatty acid is a valuable tool in various biological studies.[1][2] However, its safe and effective use hinges on a clear understanding of its properties and the implementation of robust safety protocols. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to explain the causality behind each recommendation. Our goal is to empower you with the knowledge to handle this chemical with confidence and integrity.

Hazard Assessment: Understanding the Risks of 8-Eicosenoic Acid

While some safety data sheets (SDS) for 8-Eicosenoic acid and its isomers do not classify the substance as hazardous under standard GHS criteria, a comprehensive safety-first approach requires us to consider all potential risks.[1][3] The primary hazards are associated with irritation, exposure to heated material, and its combustible nature.

• Skin and Eye Contact: Like many fatty acids, direct contact may cause skin or eye irritation.[4] Prolonged or repeated skin contact could lead to defatting and dermatitis.[5] While some sources state the liquid is not thought to be an irritant, good laboratory practice dictates minimizing all chemical exposure.[6]

• Inhalation: 8-Eicosenoic acid has a very low vapor pressure at room temperature, making inhalation an unlikely hazard during normal handling.[4] However, if the material is heated or aerosolized (e.g., through misting or sonication), the resulting vapors or mists can cause respiratory tract irritation.[4]

• Combustibility: The compound is a combustible liquid, meaning it can ignite, but not as readily as flammable liquids.[6] A slight fire hazard exists when exposed to heat or flame, and heating can cause containers to rupture.[6] Rags soaked with unsaturated fatty acids can auto-oxidize, generate heat, and potentially ignite.[6]

• Ingestion: While not classified as harmful by ingestion, it may cause gastrointestinal discomfort.[6][7]

Core Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a one-size-fits-all directive; it is a dynamic risk mitigation strategy. The following protocol is designed to provide a robust baseline of protection for the routine handling of 8-Eicosenoic acid.

Eye and Face Protection

The eyes are particularly vulnerable to chemical splashes. Therefore, robust eye protection is non-negotiable.

• Mandatory: Always wear chemical splash goggles that meet ANSI Z87.1 standards.[8] Goggles provide a full seal around the eyes, offering superior protection from splashes compared to standard safety glasses.[9]

• Recommended for High-Risk Tasks: When transferring larger volumes or if there is a significant risk of splashing, a face shield should be worn in addition to chemical splash goggles.[8][9] The face shield protects the entire face from direct splashes.

Hand Protection

Hands are the primary point of contact with chemical reagents. The right glove material is critical for preventing skin exposure.

• Primary Recommendation: Nitrile rubber gloves are the preferred choice for handling fatty acids.[10] They provide excellent resistance to a wide range of chemicals and are less likely to cause allergic reactions than latex.

• Glove Change Protocol: Gloves should be inspected for tears or punctures before each use. If contact with 8-Eicosenoic acid occurs, remove the gloves immediately using the proper technique to avoid contaminating your skin, and wash your hands thoroughly.[8] Always remove gloves before leaving the laboratory or touching common-use items like doorknobs and keyboards.

Body Protection

Protecting your skin and personal clothing from spills is a fundamental aspect of laboratory safety.

• Standard Requirement: A buttoned, knee-length lab coat must be worn at all times.

• Enhanced Protection: For procedures with a higher risk of splashes, such as transferring large quantities, a chemical-resistant apron worn over the lab coat is recommended.[10]

• General Attire: Full-length pants and closed-toe shoes are mandatory in any laboratory setting to protect against spills and falling objects.[11]

Respiratory Protection

Under standard conditions (room temperature, well-ventilated area), respiratory protection is not typically required. However, it becomes essential under specific circumstances.

• Required When: All work involving heated 8-Eicosenoic acid or any procedure that may generate aerosols or mists must be conducted within a certified chemical fume hood to minimize inhalation exposure.[4][8]

PPE Summary Table

Task Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Routine Handling (e.g., weighing, preparing solutions at room temp)	Chemical Splash Goggles	Nitrile Gloves	Lab Coat, Long Pants, Closed-toe Shoes	Not required (work in well-ventilated area)
High-Volume Transfer (>50 mL) or Splash Risk	Chemical Splash Goggles & Face Shield	Nitrile Gloves	Chemical-Resistant Apron over Lab Coat	Not required (work in well-ventilated area)
Heating or Aerosolizing	Chemical Splash Goggles	Nitrile Gloves	Lab Coat	Required: Work in a Chemical Fume Hood

Operational Plan: Preparing a Stock Solution

This section provides a step-by-step methodology that integrates the PPE requirements into a common laboratory workflow. This protocol is a self-validating system, ensuring safety is built into the scientific procedure itself.

Step-by-Step Protocol

• Preparation and PPE:

  • Before entering the lab, ensure you are wearing long pants and closed-toe shoes.

  • Don a lab coat and chemical splash goggles.

  • Set up your workspace in a well-ventilated area or a chemical fume hood.

  • Don nitrile gloves.

• Handling the Reagent:

  • Retrieve the 8-Eicosenoic acid container from its storage location (typically -20°C).[2] Note that it should be stored away from light and incompatible materials like oxidizing agents.[4][5]

  • Allow the container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

  • Carefully weigh the required amount of the acid in a suitable container.

• Dissolution:

  • In a fume hood, add the weighed 8-Eicosenoic acid to your chosen solvent (e.g., Ethanol, DMSO).[3]

  • Crucial Safety Step: Always add the acid to the solvent, not the other way around, to prevent splashing.[8]

  • Mix gently until fully dissolved.

• Cleanup and PPE Removal:

  • Wipe down the work area with an appropriate solvent.

  • Dispose of any contaminated consumables (e.g., pipette tips, weigh boats) in the designated solid hazardous waste container.[8]

  • Remove gloves using the proper technique and dispose of them in the solid hazardous waste.

  • Wash hands thoroughly with soap and water.[6][11]

  • Remove your lab coat and goggles before leaving the laboratory.

Safety Workflow Diagram

Caption: Workflow for Safely Preparing an 8-Eicosenoic Acid Solution.

Emergency and Disposal Plans

Spill Response:

• Minor Spill: For small spills (<20mL), absorb the material with an inert absorbent like vermiculite or sand.[6] Place the contaminated material in a sealed, labeled container for hazardous waste disposal.[12]

• Major Spill: If a large volume is spilled, evacuate the area and alert your institution's environmental health and safety (EHS) office immediately.[12]

Exposure First Aid:

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[4] Remove contaminated clothing.[7]

• Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do so.[4] Seek medical attention if irritation persists.

• Inhalation (of mists/vapors): Move to fresh air. If breathing is difficult, seek immediate medical attention.[5][13]

• Ingestion: Do not induce vomiting. Rinse mouth with water and consult a physician if necessary.[4][7]

Disposal Plan: All waste contaminated with 8-Eicosenoic acid must be treated as hazardous chemical waste.[8]

• Liquid Waste: Collect all solutions containing 8-Eicosenoic acid in a designated, sealed, and clearly labeled hazardous waste container.[8] Do not mix with incompatible waste streams.

• Solid Waste: All contaminated solid items, including gloves, paper towels, pipette tips, and absorbent materials, must be collected in a separate, labeled hazardous waste container.[8]

By adhering to these detailed protocols, you not only ensure your personal safety but also uphold the integrity of your research and the safety of your colleagues.

References

• Personal Protective Equipment (PPE) in the Oil and Gas Sector. FAT FINGER. [Link]

• 11(Z)-Eicosenoic acid MSDS. [Link]

• HANDLING INDUSTRIAL FATTY ACIDS. American Cleaning Institute. [Link]

• cis-11-Eicosenoic acid | C20H38O2. PubChem - NIH. [Link]

• ACID HANDLING Standard Operating Procedure. University of Utah. [Link]

• Hazardous Waste - EHSO Manual. [Link]

• Safety Manual. Duke Chemistry. [Link]

• Standard Operating Procedure (SOP) Handling Concentrated Acids. McMaster University. [Link]

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